Acetyl-L-homoserine lactone

• IUPAC Name: N-[(3S)-2-oxooxolan-3-yl]acetamide
• InChI: InChI=1S/C6H9NO3/c1-4(8)7-5-2-3-10-6(5)9/h5H,2-3H2,1H3,(H,7,8)/t5-/m0/s1
• InChI Key: XGSXMDQVYYCSDA-YFKPBYRVSA-N
• Canonical SMILES: CC(=O)NC1CCOC1=O
• Isomeric SMILES: CC(=O)N[C@H]1CCOC1=O
• Molecular Formula: C6H9NO3
• Molecular Weight: 143.14 g/mol

Description

Historical Context and Discovery of AHLs as Autoinducers

The concept of bacterial cell-to-cell communication was first observed in the marine bacterium Vibrio fischeri. nih.govnih.gov This organism exhibits bioluminescence, but only at high population densities. nih.govwikipedia.org This density-dependent phenomenon led to the discovery of the signaling molecules responsible, which were termed autoinducers. frontiersin.org The first AHL to be identified was N-(3-oxohexanoyl)-homoserine lactone, which was found to be the natural inducer of luminescence in Vibrio fischeri. wikipedia.org This discovery was a landmark in microbiology, unveiling a mechanism by which bacteria could coordinate their activities as a collective. nih.gov

Definition and Significance of Quorum Sensing (QS) in Gram-Negative Bacteria

Quorum sensing is a cell-to-cell communication process that allows bacteria to monitor their population density and regulate gene expression in a coordinated fashion. wikipedia.orgfiveable.menih.govbohrium.com This mechanism relies on the production, release, and detection of small signal molecules called autoinducers. frontiersin.orgasm.org In Gram-negative bacteria, AHLs are the most common class of autoinducers. bohrium.comoup.com

The significance of QS in Gram-negative bacteria is vast, as it controls a wide array of physiological processes. nih.govpnas.org These include the expression of virulence factors, biofilm formation, antibiotic production, and motility. wikipedia.orgfiveable.menih.gov By coordinating these behaviors, bacteria can function as a multicellular entity, enhancing their ability to adapt to changing environments, colonize hosts, and cause disease. nih.govpnas.org

N-acyl-L-homoserine lactones are the principal quorum sensing signals for a large number of Gram-negative bacteria. frontiersin.orgfiveable.meoup.com These molecules are synthesized by enzymes belonging to the LuxI family and are detected by their cognate LuxR-type transcriptional regulators. mbl.or.krresearchgate.net The basic structure of an AHL consists of a conserved homoserine lactone ring attached to an acyl side chain that varies in length and substitution. fiveable.meresearchgate.net This structural variability allows for a high degree of specificity in signaling, often enabling species-specific communication. fiveable.me AHLs can diffuse across the bacterial cell membrane, and as the bacterial population grows, the extracellular concentration of AHLs increases. fiveable.mejove.com

AHLs play a crucial role in the synchronized regulation of gene expression within a bacterial population. fiveable.menih.govasm.orgjidc.org When the concentration of an AHL reaches a critical threshold, it binds to its specific intracellular receptor protein, typically a member of the LuxR family of transcriptional regulators. fiveable.menottingham.ac.uk This binding event activates the receptor, which then interacts with specific DNA sequences known as "lux boxes" located in the promoter regions of target genes. nottingham.ac.uknih.gov This interaction modulates the transcription of these genes, leading to a coordinated change in the population's behavior. nih.govresearchgate.net This can involve the upregulation of genes responsible for virulence, biofilm formation, or bioluminescence, allowing the bacteria to act in concert to achieve a specific outcome. fiveable.menottingham.ac.uk

AHLs as Primary Quorum Sensing Signals in Gram-Negative Bacteria

Overview of AHL Diversity and Distribution Across Bacterial Taxa

AHL-mediated quorum sensing is widespread among Gram-negative bacteria, particularly within the Proteobacteria phylum. wikipedia.orgfrontiersin.org However, the production of these signaling molecules has also been identified in some species of Bacteroidetes and Cyanobacteria. wikipedia.org The diversity of AHLs is a key feature of this communication system, allowing for a high degree of signal specificity.

The structural diversity of AHLs is primarily due to variations in the acyl side chain. wikipedia.orgfiveable.meoup.com This acyl chain can vary in length, typically ranging from 4 to 18 carbon atoms. wikipedia.orgnih.gov Furthermore, the third carbon of the acyl chain can be modified with a hydrogen, a hydroxyl (-OH) group, or a carbonyl (=O) group. researchgate.netnih.govnih.gov Some AHLs may also feature unsaturation in their acyl chains. nih.gov These variations in chain length and substitution create a vast array of unique AHL molecules, each with the potential for specific recognition by its cognate receptor. nih.govnih.gov

Different bacterial species produce specific types of AHLs, contributing to the specificity of their quorum-sensing systems. For instance, the opportunistic pathogen Pseudomonas aeruginosa utilizes a complex QS system involving two distinct AHLs: N-(3-oxododecanoyl)-L-homoserine lactone (3-oxo-C12-HSL) and N-butyryl-L-homoserine lactone (C4-HSL). asm.orgjidc.org In contrast, the plant pathogen Agrobacterium tumefaciens primarily produces N-3-oxo-octanoyl-L-homoserine lactone (3-oxo-C8-HSL). frontiersin.orgasm.org The marine bacterium Vibrio fischeri, the model organism for QS research, produces N-(3-oxohexanoyl)-L-homoserine lactone (3-oxo-C6-HSL) and N-octanoyl-L-homoserine lactone (C8-HSL). nih.govnottingham.ac.uk

Table 1: Examples of AHL-Producing Bacteria and their Corresponding AHLs

Bacterial Species	Specific AHL Produced
Pseudomonas aeruginosa	N-(3-oxododecanoyl)-L-homoserine lactone (3-oxo-C12-HSL), N-butyryl-L-homoserine lactone (C4-HSL) asm.orgjidc.org
Vibrio fischeri	N-(3-oxohexanoyl)-L-homoserine lactone (3-oxo-C6-HSL), N-octanoyl-L-homoserine lactone (C8-HSL) nih.govnottingham.ac.uk
Agrobacterium tumefaciens	N-3-oxo-octanoyl-L-homoserine lactone (3-oxo-C8-HSL) frontiersin.orgasm.org
Serratia plymuthica	N-(3-oxo-hexanoyl)-L-homoserine lactone (oxo-C6-HSL) oup.com
Rhizobium etli	N-3-oxo-octanoyl-L-homoserine lactone (oxo-C8-HSL) oup.com
Burkholderia graminis	N-3-oxo-dodecanoyl-L-homoserine lactone (oxo-C12-HSL) oup.com
Ensifer meliloti	N-3-oxo-tetradecanoyl-L-homoserine lactone (oxo-C14-HSL) oup.com
Hafnia alvei	N-3-oxo-hexanoyl homoserine lactone (OHHL) nih.gov
Erwinia chrysanthemi	N-hexanoyl-L-homoserine lactone (C6-HSL), N-(3-oxohexanoyl)-L-homoserine lactone (3-oxo-C6-HSL), N-decanoyl-L-homoserine lactone (C10-HSL) pjoes.com

Table 2: Compound Names Mentioned in the Article

Compound Name
N-acyl-L-homoserine lactone (AHL)
N-(3-oxohexanoyl)-homoserine lactone
N-(3-oxododecanoyl)-L-homoserine lactone (3-oxo-C12-HSL)
N-butyryl-L-homoserine lactone (C4-HSL)
N-3-oxo-octanoyl-L-homoserine lactone (3-oxo-C8-HSL)
N-octanoyl-L-homoserine lactone (C8-HSL)
N-(3-oxo-hexanoyl)-L-homoserine lactone (oxo-C6-HSL)
N-3-oxo-dodecanoyl-L-homoserine lactone (oxo-C12-HSL)
N-3-oxo-tetradecanoyl-L-homoserine lactone (oxo-C14-HSL)
N-3-oxo-hexanoyl homoserine lactone (OHHL)
N-hexanoyl-L-homoserine lactone (C6-HSL)

Biosynthesis and Regulation of Acetyl L Homoserine Lactone Production

Molecular Mechanisms of AHL Biosynthesis

The synthesis of AHLs is a conserved enzymatic process that joins a fatty acid with a modified amino acid to form the characteristic N-acylated homoserine lactone ring structure. researchgate.netnih.gov

The most prevalent and well-characterized enzymes responsible for AHL biosynthesis are the LuxI-type AHL synthases. beilstein-journals.orgpnas.org These enzymes are found across numerous species of Proteobacteria. nih.gov The LuxI family of proteins catalyzes the formation of an amide bond between two key substrates: S-adenosyl-L-methionine (SAM) and an acylated acyl carrier protein (acyl-ACP). frontiersin.orgfrontiersin.org Structural studies of LuxI-type synthases, such as EsaI from Pantoea stewartii and LasI from Pseudomonas aeruginosa, reveal a conserved protein fold that creates distinct binding pockets for the two substrates. pnas.orgfrontiersin.orgfrontiersin.org The N-terminal domain of the enzyme typically forms the active site where SAM binds and the catalytic reaction occurs. frontiersin.orgfrontiersin.org

The general mechanism involves the transfer of an acyl group from acyl-ACP to the primary amino group of SAM. pnas.org This acylation is followed by an intramolecular lactonization reaction, which forms the homoserine lactone ring and releases 5'-methylthioadenosine (MTA) as a byproduct. beilstein-journals.orgnih.gov

The biosynthesis of AHLs utilizes two fundamental substrates derived from primary metabolic pathways within the bacterial cell:

S-Adenosylmethionine (SAM): While SAM is commonly known as a methyl group donor in many cellular reactions, its role in AHL synthesis is unusual. nih.govnih.gov Here, it serves as the donor of the 3-amino-3-carboxypropyl group, which undergoes lactonization to form the conserved homoserine lactone ring found in all AHLs. nih.govacs.orgmdpi.com Studies have confirmed that SAM is the essential amino acid substrate for the synthesis of the lactone moiety. frontiersin.orgnih.gov

Acyl-Acyl Carrier Proteins (acyl-ACP): The acyl side chain, which provides the variability among different AHL molecules, is donated by an acyl-ACP. nih.govnih.gov Acyl-ACPs are central intermediates in fatty acid biosynthesis, providing a direct link between AHL production and the cell's fatty acid metabolism. researchgate.netbeilstein-journals.org The enzyme transfers the acyl group from the ACP to SAM to initiate the synthesis. pnas.org In some cases, acyl-Coenzyme A (acyl-CoA) can serve as the acyl donor instead of acyl-ACP. beilstein-journals.orgpnas.org

The remarkable diversity of AHL molecules observed in nature is primarily a consequence of the substrate specificity of the AHL synthase enzyme. nih.govnih.gov While SAM is a universal substrate, LuxI-type synthases exhibit significant specificity for the acyl-ACP substrate, particularly concerning the length and modification of the fatty acyl chain. nih.govacs.org This specificity is largely determined by the structure of the acyl-chain binding pocket within the enzyme, which often forms a hydrophobic tunnel. frontiersin.orgnih.gov

The size and chemical nature of this tunnel dictate which acyl-ACPs can be accommodated, thereby controlling the structure of the synthesized AHL. beilstein-journals.orgnih.gov For example, the LasI synthase of P. aeruginosa has a binding tunnel that can accommodate longer acyl chains, leading to the production of N-(3-oxododecanoyl)-homoserine lactone (3-oxo-C12-HSL). frontiersin.orgfrontiersin.org In contrast, the EsaI synthase from P. stewartii has a more restrictive pocket, resulting in the synthesis of the shorter N-(3-oxohexanoyl)-homoserine lactone (3-oxo-C6-HSL). frontiersin.org

Furthermore, specific amino acid residues within the active site play a crucial role. A threonine residue at a key position (position 140 in EsaI) is often associated with a preference for 3-oxo-substituted acyl chains. frontiersin.orgresearchgate.net This enzymatic specificity is a key factor enabling different bacterial species to produce unique AHL signals, facilitating highly specific cell-to-cell communication. mdpi.comnih.gov

AHL Synthase	Producing Organism	Primary AHL Product(s)
LuxI	Aliivibrio fischeri	N-(3-oxohexanoyl)-L-homoserine lactone (3-oxo-C6-HSL)
LasI	Pseudomonas aeruginosa	N-(3-oxododecanoyl)-homoserine lactone (3-oxo-C12-HSL)
RhlI	Pseudomonas aeruginosa	N-butyryl-homoserine lactone (C4-HSL)
EsaI	Pantoea stewartii	N-(3-oxohexanoyl)-homoserine lactone (3-oxo-C6-HSL)
TraI	Agrobacterium tumefaciens	N-(3-oxooctanoyl)-L-homoserine lactone (3-oxo-C8-HSL)
BmaI1	Burkholderia mallei	N-octanoyl-homoserine lactone (C8-HSL)

While the LuxI-family of synthases is the most common, at least two other enzyme families, LuxM/AinS and HdtS, are known to synthesize AHLs. pnas.org The AinS and LuxM enzymes, found in certain Vibrio species, also produce AHLs but share little sequence similarity with the LuxI family. nih.govpnas.org Additionally, some bacteria have been shown to produce N-aroyl-homoserine lactones, such as the p-coumaroyl-HSL produced by Rhodopseudomonas palustris, which involves the use of an aroyl-CoA substrate instead of an acyl-ACP, indicating further diversification in biosynthetic strategies. nih.gov

Specificity of AHL Synthases and Resulting AHL Diversity

Genetic Regulation of AHL Synthase Genes

The production of AHLs is tightly regulated at the genetic level, ensuring that these signaling molecules are synthesized in a population-density-dependent manner.

A hallmark of many LuxI/R-type quorum-sensing systems is a positive feedback, or retro-control, loop. nih.gov In this autoinduction circuit, the AHL synthase gene (e.g., luxI) is often located in an operon that is controlled by a LuxR-type transcriptional regulator. frontiersin.orgnih.gov At low cell densities, the basal expression of the AHL synthase produces a small amount of AHL. As the bacterial population grows, the extracellular concentration of the AHL increases. wikipedia.org

Once a threshold concentration is reached, the AHL molecule diffuses back into the cells and binds to its cognate LuxR-type receptor protein. nih.gov This AHL-receptor complex then acts as a transcriptional activator, binding to a specific DNA sequence (a lux box) in the promoter region of the luxI gene and strongly upregulating its transcription. nih.govresearchgate.net This leads to a rapid increase in AHL synthesis, amplifying the signal throughout the population and ensuring a synchronized switch in gene expression. frontiersin.orgnih.gov

Environmental Factors Influencing AHL Production

The synthesis of N-acyl-homoserine lactones (AHLs) is not solely dependent on bacterial population density but is also intricately regulated by a variety of environmental cues. oup.com Factors such as temperature, pH, oxygen availability, and nutrient composition can significantly modulate the production of these signaling molecules, thereby influencing quorum sensing (QS)-regulated processes. oup.commdpi.comresearchgate.net The chemical stability of the AHL molecule itself, particularly the lactone ring, is also susceptible to environmental conditions, which can affect the concentration and longevity of the signal in the environment. frontiersin.orgnih.gov

Temperature

Temperature is a critical environmental factor that affects bacterial metabolism and can directly influence the rate of AHL production. Studies have shown that temperature shifts can lead to significant changes in the quantity and types of AHLs produced by various bacteria.

For instance, in black band disease-associated vibrios, an increase in temperature from 24°C to 30°C resulted in a significant increase in the production of short- to medium-chain AHLs, specifically 3-oxo-C4-HSL, 3-oxo-C5-HSL, and 3-oxo-C6-HSL. oup.com Similarly, in Pseudomonas fluorescens isolated from turbot, AHL production was markedly reduced at a refrigeration temperature of 10°C compared to 25°C. nih.gov In Yersinia pseudotuberculosis, the profile of AHLs detected in culture supernatants varied with growth temperature (22°C, 28°C, and 37°C), and the stability of these molecules was also temperature-dependent, with increased temperatures accelerating the rate of lactone ring opening. nih.gov

The effect of temperature on AHL production can be species-specific and even strain-specific, reflecting different thermal adaptation strategies. rsc.org

Table 1: Effect of Temperature on AHL Production

Bacterial Species	Temperature Change	Affected AHLs	Observed Effect on Production	Reference
Black band disease-associated Vibrio spp.	24°C vs. 30°C	3-oxo-C4-HSL, 3-oxo-C5-HSL, 3-oxo-C6-HSL	Significantly increased at 30°C	oup.com
Pseudomonas fluorescens PF-04	10°C vs. 25°C	General AHLs	Reduced at 10°C	nih.gov
Yersinia pseudotuberculosis	22°C vs. 28°C vs. 37°C	3-oxo-C6-HSL, C6-HSL, C7-HSL	Production profile varies with temperature	nih.gov

pH

The pH of the surrounding environment plays a dual role in influencing AHL-mediated quorum sensing. It can affect the bacterial synthesis of AHLs and also directly impact the chemical stability of the AHL molecules themselves. frontiersin.orgnih.gov The lactone ring of the AHL molecule is susceptible to base-catalyzed hydrolysis, which opens the ring and renders the molecule inactive as a signal. frontiersin.orgnih.gov This degradation is more pronounced in alkaline conditions. nih.govrsc.org

In Pseudomonas fluorescens, acidic conditions were found to be conducive to the stability of AHL molecules, whereas alkaline environments led to their chemical instability. nih.gov Similarly, for ANAMMOX granules, AHL release was significantly reduced as pH increased from 7.5 to 9.0 due to degradation. rsc.org Conversely, under weakly acidic conditions (pH 6.0), granules with high biomass density released abundant C6-HSL and C8-HSL. rsc.org Studies on Aeromonas sobria showed that AHL secretion was highest at pH 8, but a sharp drop was observed at pH 9, and the bacteria could not survive at pH 4. mdpi.com The stability of the AHL ring against pH-dependent hydrolysis also increases with the length of the acyl side chain. nih.govpjoes.com

Table 2: Effect of pH on AHL Production and Stability

Bacterial Species/System	pH Condition	Affected AHLs	Observed Effect	Reference
Pseudomonas fluorescens PF-04	Acidic vs. Alkaline	General AHLs	More stable in acidic conditions; unstable in alkaline conditions	nih.gov
Aeromonas sobria AS7	pH 4 to 9	General AHLs	Highest secretion at pH 8; sharp drop at pH 9	mdpi.com
Yersinia pseudotuberculosis	pH < 3.0	3-oxo-C6-HSL, C6-HSL, C7-HSL	Reactivation of hydrolyzed AHLs upon acidification	nih.gov
ANAMMOX Granules	pH 6.0 vs. 7.5-9.0	C6-HSL, C8-HSL	Abundant release at pH 6.0; reduced release at alkaline pH	rsc.org

Oxygen Availability

Oxygen is a crucial factor in bacterial metabolism and its availability can significantly affect the synthesis of AHLs, particularly in facultative anaerobes. researchgate.netnih.gov In some bacteria, AHL production is coupled with anoxic metabolism.

A study on the facultative anaerobe Novosphingobium pentaromativorans US6-1 demonstrated that AHLs were produced only in anoxic environments (like biofilms or liquid media with <2 mg/L dissolved oxygen) but not in highly oxic environments. researchgate.netnih.gov This lack of production in oxic cultures was attributed to the very low expression of the AHL synthase gene, novI. researchgate.netnih.gov It was suggested that a high concentration of NADH during the middle log phase under static (anoxic) cultivation could be a trigger for AHL synthesis. researchgate.netnih.gov Similarly, in Pseudomonas putida IsoF, optimal oxygen availability in baffled flasks led to better growth and higher AHL concentrations, which then decreased rapidly. oup.com Transcriptomic analyses in simulated microgravity also indicated that changes in fluid dynamics, leading to O2 limitation, affected gene expression in nitrogen-cycle bacteria. nih.gov

Table 3: Effect of Oxygen Availability on AHL Production

Bacterial Species	Condition	Affected AHLs	Observed Effect	Reference
Novosphingobium pentaromativorans US6-1	Anoxic (<2 mg/L O₂) vs. Oxic	General AHLs	Produced only in anoxic environments	researchgate.netnih.gov
Novosphingobium pentaromativorans US6-1	Anoxic vs. Oxic	novI (AHL synthase gene)	Very low expression in oxic cultures	researchgate.netnih.gov

Nutrient Availability

The type and availability of nutrients, such as carbon and nitrogen sources, can significantly influence bacterial growth and, consequently, AHL production. mdpi.comresearchgate.net Different bacteria may have distinct preferences for carbon sources for optimal AHL synthesis.

In Aeromonas sobria AS7, the ability of various carbon sources to support AHL production followed the order: sucrose (B13894) > maltose (B56501) > glucose > lactose (B1674315) > fructose (B13574) > xylose, with sucrose being the most effective. mdpi.comnih.gov In contrast, xylose was not conducive to AHL production in this strain. mdpi.comnih.gov The carbon-to-nitrogen (C/N) ratio is also a known factor that can influence the composition and degradation of AHLs. mdpi.comresearchgate.net In activated sludge systems, the addition of exogenous AHLs was shown to enhance nitrification and denitrification efficiencies, indicating a link between AHL signaling and nutrient removal processes. nih.gov

Table 4: Effect of Nutrient Sources on AHL Production

Bacterial Species/System	Nutrient Condition	Affected AHLs	Observed Effect	Reference
Aeromonas sobria AS7	Different Carbon Sources	General AHLs	Sucrose was the best carbon source for production; xylose was not conducive.	mdpi.comnih.gov

Salinity/Osmolarity

Salinity, or osmolarity, of the growth medium is another environmental parameter that can modulate AHL production. Bacteria often have an optimal salt concentration range for growth and for processes regulated by quorum sensing.

For Pseudomonas fluorescens PF-04, AHL production reached its maximum in Luria-Bertani (LB) medium supplemented with 0.5–1.0% NaCl. nih.gov Similarly, for Aeromonas sobria AS7, the maximum secretion level of AHLs was observed at a 1% NaCl concentration. nih.gov High osmolarity can act as a stressor, and some bacteria, like Pseudomonas aeruginosa, have stress response systems (e.g., involving RpoS) that are activated by conditions such as high osmolarity, which can be intertwined with QS regulation. oup.com

Table 5: Effect of Salinity on AHL Production

Bacterial Species	Salinity Condition	Affected AHLs	Observed Effect	Reference
Pseudomonas fluorescens PF-04	0.5–1.0% NaCl in LB	General AHLs	Maximum production achieved in this range	nih.gov

Ahl Mediated Quorum Sensing Signaling Pathways

LuxR-Type AHL Receptor Proteins

LuxR-type proteins are transcriptional regulators that play a pivotal role in acyl-homoserine lactone (AHL)-mediated quorum sensing in Gram-negative bacteria. nih.gov These proteins are typically composed of two primary domains: an N-terminal ligand-binding domain (LBD) that recognizes and binds to specific AHL signal molecules, and a C-terminal DNA-binding domain (DBD) that interacts with specific DNA sequences known as lux boxes. scielo.brpeerj.com The interaction between these two domains is crucial for regulating the protein's activity. In the absence of the cognate AHL, the N-terminal domain is thought to fold over and inhibit the DNA-binding activity of the C-terminal domain. peerj.com

LuxR-type proteins are part of the larger FixJ-NarL superfamily of response regulators. peerj.com While they share a conserved structural architecture, the amino acid sequence identity among different LuxR-type proteins can be relatively low, typically ranging from 18% to 25%. plos.org Despite this diversity, there are nine highly conserved amino acids present in at least 95% of LuxR-type proteins. plos.org Six of these conserved residues are located in the LBD and are crucial for forming the ligand-binding pocket and determining signal specificity. plos.org The remaining three are found in the C-terminal DBD and are important for DNA binding. plos.org

Ligand Binding and Activation

The binding of a specific AHL molecule to the N-terminal ligand-binding domain of a LuxR-type receptor is a critical event that triggers a cascade of conformational changes, ultimately leading to the protein's activation. plos.org In the absence of their cognate AHL, many LuxR-type proteins are unstable and prone to proteolytic degradation or may accumulate in inclusion bodies. scielo.br The binding of the AHL is often essential for the proper folding and stabilization of the receptor protein. scielo.brplos.org

Upon AHL binding, the receptor undergoes a conformational change. plos.org This change is believed to unmask the C-terminal DNA-binding domain, allowing the protein to dimerize or multimerize. peerj.com This oligomerization is often a prerequisite for high-affinity binding to its target DNA sequences. nih.gov For example, the binding of 3-oxo-octanoyl-homoserine lactone (OOHL) to TraR induces its dimerization and subsequent binding to DNA. nih.gov In contrast, some LuxR-type proteins, like EsaR, act as repressors and are inactivated upon AHL binding, which causes the protein to be released from the DNA. nih.gov

LuxR-Type DNA-Binding Transcription Regulation

Once activated by ligand binding, the LuxR-AHL complex functions as a transcriptional regulator, binding to specific DNA sequences called lux boxes located in the promoter regions of target genes. peerj.com A typical lux box is a 20-nucleotide sequence with imperfect dyad symmetry, which reflects the dimeric nature of the active LuxR protein. peerj.comnih.gov The binding of the LuxR-AHL complex to the lux box can either activate or repress gene transcription, depending on the specific protein and the location of the binding site relative to the promoter. nih.govasm.org

For transcriptional activation, the DNA-bound LuxR complex often interacts directly with RNA polymerase, recruiting it to the promoter and initiating transcription. nih.gov Studies with LuxR from Vibrio fischeri have identified specific amino acid residues in the C-terminal domain that are crucial for making productive contacts with the alpha and sigma subunits of RNA polymerase. nih.gov The positioning of the lux box is critical; for activation, it is typically located upstream of the transcriptional start site. peerj.comnih.gov

Conversely, some LuxR-type proteins can function as repressors. nih.gov Repression can occur when the LuxR protein binds to a site that overlaps with or is downstream of the promoter, physically blocking the binding of RNA polymerase. nih.gov The same LuxR-type protein can act as both an activator and a repressor at different promoters, highlighting the context-dependent nature of their regulatory activity. asm.orgasm.org For instance, LuxR in Vibrio harveyi has been shown to activate some genes while repressing others, with the consensus binding sites differing between activated and repressed promoters. asm.org The binding sites at repressed promoters tend to be more symmetric palindromes, whereas those at activated promoters are often asymmetric. asm.orgasm.org

Signal Transduction and Gene Expression Modulation

AHL-mediated quorum sensing is a sophisticated system of cell-to-cell communication that allows bacteria to monitor their population density and collectively alter gene expression. nih.govmbl.or.kr This process relies on the production, accumulation, and detection of AHL signal molecules. At low cell densities, the basal level of AHL synthesis is low, and the molecules diffuse away from the cells. nih.gov As the bacterial population grows, the concentration of AHLs in the local environment increases. Once a critical threshold concentration is reached, the AHLs bind to and activate their cognate LuxR-type receptor proteins. mbl.or.kr This activated complex then modulates the expression of specific target genes. nih.govmbl.or.kr

Regulation of Target Genes and Phenotypes

The activation of LuxR-type receptors by AHLs leads to the regulation of a wide array of target genes, which in turn controls various physiological processes and phenotypes. nih.govmbl.or.kr These regulated behaviors are often ones that are most effective when undertaken by a coordinated group of bacteria rather than by individual cells.

Common phenotypes regulated by AHL-mediated quorum sensing include:

Biofilm Formation: Quorum sensing is integral to multiple stages of biofilm development, from initial attachment to maturation and dispersal. nih.gov For example, in Pseudomonas aeruginosa, the las and rhl quorum sensing systems regulate biofilm maturation, while in Serratia liquefaciens, swarming motility, a precursor to biofilm formation, is under quorum sensing control. nih.gov

Virulence Factor Production: Many pathogenic bacteria use quorum sensing to coordinate the expression of virulence factors, overwhelming host defenses only when the bacterial population is sufficient to establish an infection. mbl.or.krmdpi.com In P. aeruginosa, the LasR-LasI system controls the production of toxins and proteases. mbl.or.kr Similarly, in the plant pathogen Erwinia carotovora, the synthesis of carbapenem (B1253116) antibiotics is regulated by a LuxR homolog. mbl.or.kr

Bioluminescence: The archetypal quorum sensing system in Vibrio fischeri regulates the production of light. mbl.or.kr

Pigment and Antibiotic Production: The production of secondary metabolites like violacein (B1683560) in Chromobacterium violaceum and antibiotics in various species is often under the control of AHL-mediated quorum sensing. nih.govmdpi.com

Swarming Motility: Coordinated movement across surfaces, known as swarming, is regulated by quorum sensing in bacteria like S. liquefaciens. mbl.or.kr

The regulation of these target genes often involves a positive feedback loop, where the LuxR-AHL complex enhances the transcription of the AHL synthase gene (luxI homolog), leading to a rapid amplification of the quorum sensing signal. peerj.com

Integration into Global Regulatory Networks

AHL-mediated quorum sensing does not operate in isolation but is intricately integrated into broader global regulatory networks within the bacterial cell. oup.comresearchgate.net This integration allows bacteria to coordinate their group behaviors not just with population density but also with a variety of other environmental and metabolic cues. oup.com The quorum sensing regulon often overlaps with the regulons of other global regulators, creating a complex web of control that fine-tunes the timing and magnitude of the quorum sensing response. oup.com

For example, in Pseudomonas aeruginosa, the quorum sensing circuitry is interconnected with regulatory pathways that respond to nutrient availability, stress, and the presence of other signal molecules. oup.com This ensures that the expression of quorum sensing-controlled genes, such as those for virulence factors, occurs under the most appropriate physiological conditions. oup.com The interaction can occur at multiple levels, including transcriptional co-regulation of quorum sensing components and target genes by other transcription factors, and post-transcriptional control. asm.org Furthermore, factors like pH and temperature can influence the stability and activity of AHL molecules themselves, adding another layer of environmental input into the network. royalsocietypublishing.org This complex interplay ensures that bacteria can mount a sophisticated and adaptive response to their ever-changing surroundings.

Biological Roles and Phenotypic Manifestations of Ahl Quorum Sensing

Virulence Factor Regulation in Pathogenic Bacteria

In many pathogenic bacteria, AHL-mediated quorum sensing is a key regulator of virulence, the ability of a pathogen to infect and cause disease in a host. wikipedia.orgnih.gov This regulatory system allows bacteria to delay the expression of virulence factors until their population is large enough to overcome the host's defense mechanisms. nih.gov The coordinated expression of these factors, including toxins, secretion systems, and enzymes, is often crucial for establishing a successful infection. mdpi.comfrontiersin.org

The production of toxins by pathogenic bacteria is a frequently regulated process under the control of AHL-mediated quorum sensing. nih.gov For instance, in various members of the Enterobacteriaceae family and other Gram-negative pathogens, AHL communication systems are known to modulate the expression of toxins and hydrolytic exoenzymes. nih.gov The activation of LuxR-type transcriptional regulators by their cognate AHL molecules can directly lead to the transcription of genes that encode for specific toxins. mdpi.com This density-dependent control ensures that toxins are released in a concentrated manner when the bacterial population is sufficient to have a significant impact on the host. nih.gov

Quorum sensing coordinates the secretion of virulence factors, which is a fundamental aspect of bacterial pathogenicity. frontiersin.org The expression of genes related to various secretion systems, which are complex molecular machines that transport proteins (like toxins and effectors) across the bacterial cell envelope, can be under AHL control. This regulation ensures that the machinery required to export virulence factors is synthesized concurrently with the factors themselves, allowing for an efficient and coordinated attack on host cells once a critical bacterial population density is achieved. frontiersin.org

The acquisition of iron is a critical virulence factor for pathogenic bacteria, as iron is essential for growth but is strictly limited within a host. asm.orgnih.gov Bacteria have evolved sophisticated systems, including the use of iron-chelating molecules called siderophores, to scavenge iron. cdnsciencepub.com The regulation of these iron uptake systems can be linked to AHL-mediated quorum sensing.

Proteolytic activity, the breakdown of proteins by enzymes called proteases, is another virulence-associated phenotype often regulated by AHLs. nih.govnih.gov Proteases can contribute to virulence by degrading host tissues and proteins, providing nutrients for the invading bacteria. nih.gov In studies of aerobically stored proteinaceous foods, proteolytic activity was primarily associated with Pseudomonas species. It was observed that the concentration of AHLs in these food systems began to increase significantly only after the onset of proteolysis, suggesting a link between the two processes. nih.gov Further research has confirmed that specific AHLs, such as N-(β-ketocaproyl)-l-homoserine lactone, can regulate the production of proteases in spoilage bacteria. nih.gov

Iron Uptake

Biofilm Formation and Development

Biofilms are structured communities of bacterial cells enclosed in a self-produced matrix of extracellular polymeric substances (EPS), which adhere to surfaces. mdpi.comfrontiersin.org The formation of biofilms is a critical survival strategy for many bacteria, providing protection from environmental stresses, host immune responses, and antibiotics. mdpi.comfrontiersin.org AHL-mediated quorum sensing plays a pivotal role in all stages of biofilm development, from the initial attachment of cells to a surface to the maturation of the complex biofilm architecture and its eventual dispersion. researchgate.net

The transition from a free-swimming (planktonic) state to a surface-attached biofilm begins with initial adhesion. mdpi.comfrontiersin.org AHL signaling is crucial for this early stage. researchgate.net The quorum sensing system enables bacteria to coordinate their approach to a surface and enhances the secretion of EPS, which is vital for making the attachment firm and irreversible. frontiersin.org

Research has shown that AHLs can directly influence the initial adhesion of bacteria to surfaces by modifying the physicochemical properties of the cell surface. researchgate.net For example, exogenous AHLs have been found to significantly promote the adhesive ability of Pseudomonas aeruginosa. researchgate.net As the biofilm develops, AHL signaling continues to regulate the production of EPS components, including exopolysaccharides and proteins, which are necessary for the formation of microcolonies and the development of the mature, three-dimensional biofilm structure. frontiersin.orgfrontiersin.org

Role in Oral Biofilm Formation

The formation of oral biofilms, such as dental plaque, is a complex process influenced by bacterial communication. fip.orgresearchgate.net Acyl-homoserine lactones (AHLs) serve as key signaling molecules in this process, particularly for Gram-negative bacteria. fip.orgfrontiersin.org The presence of AHLs has been confirmed in various oral samples, including saliva and dental plaque. frontiersin.orgnih.govnih.gov

The oral pathogen Porphyromonas gingivalis, a gram-negative anaerobic rod, is a known producer of AHLs and is a primary etiological agent in periodontal disease. fip.orgresearchgate.net The concentration of AHLs plays a critical role in the oral microbiome; at low concentrations, they can promote the growth of commensal bacteria, while at high concentrations, they can inhibit the growth of harmful bacteria. fip.org This balance is essential for maintaining oral health and preventing the shift from a healthy to a pathogenic microbial population. fip.org

The AHL quorum sensing system is fundamental to the development and organization of oral biofilms, which are associated with dental caries and gum disease. fip.orgresearchgate.net Research has shown that interfering with AHL signaling can inhibit the formation of oral biofilms. For instance, the use of AHL-lactonases, enzymes that degrade AHLs, has been shown to significantly reduce the formation of in vitro oral biofilms and alter their bacterial composition. nih.govtandfonline.com This highlights the potential of targeting AHL-mediated quorum sensing as a strategy for controlling oral diseases. frontiersin.orgnih.gov

Table 1: AHLs Detected in the Oral Cavity and their Effects

AHL Compound Name	Source of Detection	Associated Bacteria/Effect
N-octanoyl-L-homoserine lactone (C8-HSL)	Dentin caries, Saliva, Dental plaque, Porphyromonas gingivalis	Found in healthy and diseased states. nih.gov
N-(3-oxooctanoyl)-L-homoserine lactone (OC8-HSL)	Saliva from healthy donors	Predominantly found in healthy individuals. nih.gov
N-hexanoyl-L-homoserine lactone (C6-HSL)	Dentin caries, Dental plaque	Can alter periodontal bacterial composition. nih.gov
N-decanoyl-L-homoserine lactone (C10-HSL)	Dentin caries	Identified in carious lesions. nih.gov
N-dodecanoyl-L-homoserine lactone (C12-HSL)	Dentin caries	Analogues can inhibit Porphyromonas gingivalis growth and biofilm formation. nih.gov
N-butyryl-L-homoserine lactone (C4-HSL)	Dental plaque	Identified in bacteria isolated from dental plaque. nih.gov
N-hexadecanoyl-L-homoserine lactone (C16-HSL)	Dental plaque	Identified in bacteria isolated from dental plaque. nih.gov

Motility (Swimming and Swarming)

Bacterial motility, including both swimming (individual movement in liquid) and swarming (coordinated movement across a surface), is a crucial factor for colonization and pathogenesis and is often regulated by AHL-dependent quorum sensing. oup.comscialert.net Swarming is a social behavior that allows bacteria to spread over a surface as a biofilm, often facilitated by the production of biosurfactants. oup.com

The influence of AHLs on motility can vary significantly between different bacterial species. In Serratia liquefaciens, an swrI mutant, which cannot produce AHLs, loses its ability to form a swarming colony. This ability can be restored by the addition of external AHLs, demonstrating a positive regulatory role. oup.com Similarly, in Yersinia enterocolitica, a lack of AHL production leads to decreased swimming and swarming motility. nih.gov

Conversely, in the plant pathogen Erwinia chrysanthemi pv. zeae, the opposite effect is observed. A null mutation in the AHL synthase gene, expIEcz, results in the abolishment of N-(3-oxo-hexanoyl)-homoserine lactone (OHHL) production but leads to an increase in both swimming and swarming motility. nih.gov In Pseudomonas aeruginosa, some studies report that a null mutation of AHL biosynthesis has no effect on swimming motility. nih.gov These findings underscore the diverse and species-specific regulatory networks governed by AHLs.

Table 2: Impact of AHL Quorum Sensing on Bacterial Motility

Bacterial Species	AHL-Mediated Effect on Motility	Research Finding
Serratia liquefaciens	Positive regulation of swarming	An swrI mutant (AHL synthase deficient) loses swarming ability, which is restored by exogenous AHLs. oup.com
Yersinia enterocolitica	Positive regulation of swimming and swarming	Inactivation of AHL synthesis results in decreased motility. nih.gov
Erwinia chrysanthemi pv. zeae	Negative regulation of swimming and swarming	A null mutation in the AHL synthase gene increases motility. nih.gov
Pseudomonas aeruginosa	Variable/No effect on swimming	Some studies show no effect on swimming motility with AHL synthesis mutations. nih.gov The rhl system is involved in regulating swarming. frontiersin.org

Bioluminescence

The phenomenon of bioluminescence in the marine bacterium Aliivibrio fischeri (formerly Vibrio fischeri) is the archetypal example of AHL-mediated quorum sensing. frontiersin.orgnottingham.ac.uk This bacterium exists in a symbiotic relationship with certain marine animals, such as the Hawaiian bobtail squid, where it colonizes specialized light organs. researchgate.netnih.gov The production of light is an energy-intensive process and is therefore tightly regulated to occur only at high cell densities, a state achieved within the host's light organ. nottingham.ac.uk

The regulation of bioluminescence is controlled by the lux operon (luxICDABE). frontiersin.org The luxI gene encodes for an AHL synthase that produces N-(3-oxo-hexanoyl)-L-homoserine lactone (3-oxo-C6-HSL). frontiersin.org As the bacterial population grows, the concentration of 3-oxo-C6-HSL increases. researchgate.net Once a threshold concentration is reached, the AHL binds to the LuxR protein, a transcriptional regulator. researchgate.netfrontiersin.org This LuxR-AHL complex then activates the transcription of the lux operon, leading to the production of luciferase (encoded by luxCDABE) and more LuxI, creating a positive feedback loop. frontiersin.orgresearchgate.net

Vibrio fischeri possesses a second AHL quorum-sensing system, the ain system, which produces N-octanoyl-homoserine lactone (C8-HSL). researchgate.netnih.gov This system is thought to prime the lux system at lower cell densities, with the AinS-produced signal being the predominant inducer of luminescence in culture. researchgate.net The impact of the LuxI-produced signal becomes more apparent at the very high cell densities found during symbiosis. researchgate.net

Table 3: Key Components of the Vibrio fischeri Bioluminescence System

Component	Type	Function
LuxI	AHL Synthase	Synthesizes N-(3-oxo-hexanoyl)-L-homoserine lactone (3-oxo-C6-HSL). frontiersin.org
N-(3-oxo-hexanoyl)-L-homoserine lactone (3-oxo-C6-HSL)	Autoinducer Signal	Binds to LuxR at high concentrations to activate gene expression. frontiersin.orgnih.gov
LuxR	Transcriptional Regulator	Binds to 3-oxo-C6-HSL and activates transcription of the lux operon. researchgate.netresearchgate.net
luxICDABE	Operon	Contains genes for AHL synthesis (luxI) and bioluminescence (luxCDABE). frontiersin.org
AinS	AHL Synthase	Synthesizes N-octanoyl-homoserine lactone (C8-HSL). researchgate.netnih.gov
N-octanoyl-homoserine lactone (C8-HSL)	Autoinducer Signal	Induces luminescence at lower cell densities and is important for host colonization. researchgate.netnih.gov

Production of Exopolysaccharides (EPS)

Exopolysaccharides (EPS) are a major component of the extracellular polymeric substance matrix that encases bacteria within a biofilm. frontiersin.org The production of EPS is a regulated process, with quorum sensing playing a significant role. tandfonline.comnih.gov AHL signaling enables bacterial populations to coordinate the synthesis of EPS, which is critical for the structural integrity and development of mature biofilms. tandfonline.comnih.gov

In many Gram-negative bacteria, EPS production is controlled by LuxR-type transcriptional regulators. tandfonline.com When the bacterial population density increases, the concentration of AHLs rises, leading to the formation of AHL-LuxR complexes. tandfonline.com These complexes can then activate or repress the genes responsible for EPS synthesis and secretion. tandfonline.com For example, in Sinorhizobium meliloti, the sinRI quorum-sensing system regulates the production of an exopolysaccharide called EPS II. nih.gov Disruption of the AHL synthase gene, sinI, eliminates EPS II production, a phenotype that can be rescued by the addition of specific long-chain AHLs, such as N-(9-cis-hexadecenoyl)-l-homoserine lactone (C16:1-HL). nih.gov

Similarly, in Pseudomonas aeruginosa, the complex architecture of biofilms is dependent on intercellular signaling. asm.org Strains unable to produce the AHL N-(3-oxododecanoyl)-l-homoserine lactone fail to form the characteristic three-dimensional biofilm structure, instead forming a flat layer of cells. asm.org This suggests that AHL signaling is integral to the induction or spatial arrangement of EPS within the biofilm matrix. asm.org

Adaptation to Environmental Conditions

Quorum sensing mediated by Acetyl-L-homoserine lactones is not only crucial for social behaviors but also plays a vital role in the adaptation of bacteria to changing and often stressful environmental conditions. mdpi.comnih.gov This signaling system allows bacteria to mount a coordinated response to various environmental cues, enhancing their survival and resilience. mdpi.comtandfonline.com

One area where AHLs are important is in responding to osmotic and oxidative stress. frontiersin.orgmicrobiologyresearch.org In Vibrio harveyi, AHL quorum signaling has been shown to regulate the response to osmotic stress. frontiersin.org In Burkholderia pseudomallei, the causative agent of melioidosis, quorum sensing regulates the expression of dpsA, a gene encoding a DNA-binding protein that protects the bacterium from oxidative stress. microbiologyresearch.org Mutants unable to produce certain AHLs, such as N-octanoylhomoserine lactone (C8-HSL), show increased sensitivity to oxidative agents. microbiologyresearch.org

Furthermore, AHL signaling can influence how bacteria interact with their hosts and the surrounding environment. For instance, Pseudomonas aeruginosa utilizes multiple quorum-sensing systems, including two AHL-based systems (las and rhl), to adapt to different hosts, such as plants and animals. mdpi.commicrobiologyresearch.org These systems regulate a wide array of genes that allow the bacterium to thrive in diverse ecological niches. mdpi.com The ability to sense population density and respond collectively allows bacteria to efficiently utilize resources and defend against environmental threats. tandfonline.com

Inter Kingdom Signaling Involving Acetyl L Homoserine Lactone

AHL Interactions with Eukaryotic Cells

N-acyl-homoserine lactones (AHLs), initially identified as mediators of bacterial communication, have been shown to engage in inter-kingdom signaling by interacting with eukaryotic cells. mdpi.comwikipedia.orgnih.govfrontiersin.org These amphiphilic molecules, with a hydrophilic homoserine lactone ring and a hydrophobic acyl chain, can cross the membrane of mammalian cells and influence a variety of cellular processes. mdpi.comnih.govnih.gov This interaction is not a biological anomaly but a result of the co-evolution of prokaryotic and eukaryotic organisms, leading to an adaptation to each other's chemical signals. nih.govnih.gov The effects of AHLs on eukaryotic cells are diverse, ranging from the modulation of immune responses to the induction of apoptosis. mdpi.comfrontiersin.org Much of the research has centered on AHLs produced by pathogenic bacteria, such as 3-oxo-C12-HSL from Pseudomonas aeruginosa, due to their implications for human health. mdpi.comfrontiersin.org

Immunomodulatory Effects and Immune Response Mitigation

AHLs, particularly those with long acyl chains (11-13 carbons), exhibit significant immunomodulatory activity. nih.govfrontiersin.org One of the most studied molecules, N-(3-oxododecanoyl)-L-homoserine lactone (3-oxo-C12-HSL), has demonstrated a capacity to mitigate host immune responses. mdpi.comnih.gov Research shows it can inhibit lymphocyte proliferation and modulate the production of key cytokines. nih.govfrontiersin.org For instance, it can suppress the production of the pro-inflammatory cytokine tumor necrosis factor-α (TNF-α) and downregulate Interleukin-12 (IL-12) in macrophages stimulated by lipopolysaccharides. nih.gov

These anti-inflammatory properties have been observed across various eukaryotic cell types, including immune cells, epithelial cells, and cancer cells. mdpi.com Studies on macrophage cell lines have shown that 3-oxo-C12-HSL can dose-dependently decrease the inflammatory response, an effect that may help pathogenic bacteria establish chronic infections. frontiersin.org Similarly, O-acetyl-L-homoserine has been reported to reduce Interleukin-6 (IL-6) levels in stimulated murine macrophage cell lines. researchgate.net A newly identified AHL, 3-oxo-C12:2, which is more prevalent in the gut microbiota of healthy individuals compared to those with Inflammatory Bowel Disease (IBD), also displays anti-inflammatory effects on epithelial cells without the cytotoxic effects seen with some other AHLs. plos.org The immunomodulatory activity of these molecules is highly specific, often requiring an intact lactone ring and the correct (L)-conformation at the chiral center. nih.govfrontiersin.org

AHL Compound	Eukaryotic Cell Type	Observed Immunomodulatory Effect	Reference
N-(3-oxododecanoyl)-L-homoserine lactone (3-oxo-C12-HSL)	Lymphocytes	Inhibition of proliferation	nih.govfrontiersin.org
N-(3-oxododecanoyl)-L-homoserine lactone (3-oxo-C12-HSL)	Macrophages	Inhibition of TNF-α and IL-12 production; decreased inflammatory response	nih.govfrontiersin.org
O-acetyl-L-homoserine	Murine Macrophages (RAW264.7)	Decreased IL-6 secretion	researchgate.net
3-oxo-C12:2 homoserine lactone	Epithelial Cells (Caco-2)	Anti-inflammatory effect	plos.org
N-(3-oxododecanoyl)-L-homoserine lactone (3-oxo-C12-HSL)	B-lymphocytes	Modulation of antibody production	frontiersin.org

Facilitation of Infection

The ability of AHLs to modulate host immune responses can directly facilitate bacterial infection. wikipedia.org By suppressing key elements of the host's defense system, pathogenic bacteria can create a more permissive environment for colonization and persistence. wikipedia.orgnih.gov P. aeruginosa, for example, uses 3-oxo-C12-HSL as a virulence factor to modulate the host immune response, which is linked to its ability to establish long-term infections. plos.orgnih.gov

Beyond direct immune suppression, some AHLs can compromise the physical barriers of the host. The well-studied 3-oxo-C12-HSL has been shown to increase the paracellular permeability of epithelial cells, a strategy that pathogens can use to invade host tissues. plos.org This disruption of the epithelial barrier is a key part of the infection process for many pathogens. However, this effect is not universal among all AHLs. A significant finding is that the structurally similar 3-oxo-C12:2, which is associated with a healthy gut microbiome, exerts protective, anti-inflammatory effects without increasing epithelial permeability. plos.org This highlights the nuanced and highly specific nature of AHL-host interactions, where small structural differences in the signaling molecule can lead to vastly different outcomes for the host.

AHLs in Plant-Microbe Interactions

The communication between bacteria and plants is a critical determinant of plant health, and N-acyl-homoserine lactones play a significant role in this dialogue. mdpi.comnih.gov Plants have evolved to perceive and respond to these bacterial signals, leading to significant changes in their development, growth, and defense capabilities. rsc.org This inter-kingdom signaling can be beneficial, with AHLs from plant growth-promoting rhizobacteria (PGPR) enhancing plant fitness, but it can also be a factor in pathogenic interactions. mdpi.comnih.gov The plant's response is often dependent on the specific chemical structure of the AHL, particularly the length of the acyl side chain. mdpi.comege.edu.tr

Priming Processes of Plant Pathogen Defense

AHLs can induce a state of enhanced defensive capacity in plants, a phenomenon known as priming. mdpi.comnih.gov Instead of directly activating a full-blown defense response, priming prepares the plant to respond more quickly and robustly upon subsequent attack by a pathogen. researchgate.net Long-chain AHLs, such as N-3-oxo-tetradecanoyl-L-homoserine lactone (oxo-C14-HSL), have been shown to be particularly effective priming agents in various plants, including cucumber, barley, and Arabidopsis. mdpi.comege.edu.trresearchgate.net

The AHL-induced resistance (ALI) involves several mechanisms. researchgate.net In cucumber, priming with oxo-C14-HSL led to enhanced defense against the downy mildew pathogen Pseudoperonospora cubensis through the reinforcement of cell walls via lignin (B12514952) and callose deposition. ege.edu.tr It also involved the increased accumulation of reactive oxygen species (ROS) and the activation of defense-related enzymes like peroxidase and phenylalanine ammonia-lyase. ege.edu.tr The signaling pathways underpinning this priming effect often involve key plant defense hormones, such as salicylic (B10762653) acid (SA) and oxylipins, including jasmonic acid (JA). mdpi.comege.edu.trresearchgate.netnih.gov Studies have shown that AHL-priming can trigger the accumulation of SA and involve the oxylipin signaling pathway, leading to systemic acquired resistance. mdpi.comresearchgate.net

AHL Compound	Plant Species	Pathogen	Observed Priming Effect	Reference
N-3-oxo-tetradecanoyl-L-homoserine lactone (oxo-C14-HSL)	Cucumber	Pseudoperonospora cubensis	Enhanced cell-wall reinforcement, ROS accumulation, activation of defense enzymes	ege.edu.tr
N-3-oxo-tetradecanoyl-L-homoserine lactone (oxo-C14-HSL)	Barley	Powdery mildew	Enhanced resistance	mdpi.com
Mixture of AHLs (3-oxo-C6, 3-oxo-C8, 3-oxo-C12, 3-oxo-C14-HSL)	Arabidopsis thaliana	Pseudomonas syringae	Increased resistance, modification of jasmonate metabolism	nih.govoup.com
N-acyl homoserine lactones (general)	Winter Wheat	Leaf rust (Puccinia triticina)	Enhanced resistance in specific genotypes	mdpi.com
oxo-C14-HSL	Tomato	Phytophthora infestans	Induced systemic resistance	mdpi.com

Stimulation of Plant Growth Promotion

In addition to bolstering defenses, AHLs can directly promote plant growth. ege.edu.trmdpi.com This effect is often linked to the ability of AHLs to modify plant root system architecture. ege.edu.tr Research has shown that short- and medium-chain AHLs, such as N-hexanoyl-L-homoserine lactone (C6-HSL) and N-3-oxo-decanoyl-L-homoserine lactone, can promote the elongation of the primary root and increase the formation of lateral roots in plants like Arabidopsis. ege.edu.trresearchgate.net

Influence on Plant Gene Expression

The various physiological responses observed in plants, from defense priming to growth promotion, are rooted in the ability of AHLs to influence plant gene expression. rsc.orgnih.gov Plants can take up bacterial AHLs through their roots, after which the molecules can be transported throughout the plant, causing systemic changes in transcription. nih.gov

Proteomic and transcriptomic studies have provided insight into these changes. In the model legume Medicago truncatula, AHLs like 3-oxo-C14-HSL induced proteins related to auxin response and flavonoid synthesis. mdpi.comnih.gov In Arabidopsis thaliana, contact with AHLs resulted in distinct transcriptional changes in both roots and shoots. nih.gov Specifically, treatment with C6- and C8-HSL was found to alter the balance of phytohormones by affecting gene expression related to auxin and cytokinin pathways. frontiersin.org The response of the plant is highly specific, depending on both the plant species and the chemical structure of the AHL molecule it encounters. nih.gov This complex interplay allows plants to perceive the microbial composition of their environment and adjust their gene expression accordingly to either foster beneficial symbioses or defend against pathogenic threats. mdpi.comnih.gov

Rhizobium-Legume Symbiosis

N-acyl-homoserine lactone (AHL) signaling is a critical component in the symbiotic relationship between rhizobia bacteria and legume plants. nih.govresearchgate.net This communication, based on population density (quorum sensing), regulates various functions essential for the successful establishment of nitrogen-fixing symbiosis. nih.govoup.com Many rhizobia species utilize AHLs to coordinate gene expression, which in turn enhances their interaction with the host plant. oup.com

The process of quorum sensing in rhizobia involves the synthesis of AHL signal molecules by a LuxI-type synthase. As the bacterial population grows, these signals accumulate. oup.com Once a threshold concentration is reached, the AHLs bind to a LuxR-type receptor, which then acts as a transcriptional regulator to modulate the expression of target genes. jci.org This often creates a positive feedback loop, amplifying the AHL signal. oup.com

Key functions regulated by AHLs in the context of rhizobium-legume symbiosis include the production of exopolysaccharides (EPS) and biofilm formation. researchgate.net These are crucial for the attachment of bacteria to the plant's root hairs and for the development of a successful symbiotic relationship. oup.comresearchgate.net The specific types of AHLs produced and the genes they regulate can vary significantly among different rhizobial species. nih.govresearchgate.net For instance, in Sinorhizobium meliloti, the symbiont of alfalfa, the SinI/SinR quorum-sensing system, which produces long-chain AHLs, is fundamental for efficient symbiosis. nih.govresearchgate.net

The table below details the AHLs produced by various rhizobia and their roles in the symbiotic process.

Rhizobium Species	AHL Produced	Regulated Symbiotic Function
Sinorhizobium meliloti	Long-chain AHLs (e.g., oxo-C14-HSL)	Exopolysaccharide (EPS) production, biofilm formation, nodulation efficiency. nih.govresearchgate.netnih.gov
Rhizobium leguminosarum	(2S,3'R,7'Z)-N-(3'-hydroxy-7'-tetradecenoyl)-homoserine lactone	Modulation of plant growth, mitigation of plant defense responses. researchgate.net
Mesorhizobium spp.	Acyl-homoserine lactones (AHLs)	Involved in the nodulation of host legume roots. researchgate.net
Bradyrhizobium spp.	N-acyl homoserine lactones (AHLs)	Regulates exopolysaccharide production, symbiotic relationship development. researchgate.net

Modulation of Plant Hormonal Levels

Acetyl-L-homoserine lactones and other AHLs act as inter-kingdom signals that can significantly influence plant physiology by modulating the levels of plant hormones. nih.govmdpi.com This modulation can lead to developmental changes in the plant, particularly in root architecture, which can be beneficial for the bacterial-plant interaction. mdpi.comwikipedia.org

Research has demonstrated that the application of specific AHLs can alter the balance between auxin and cytokinin, two key phytohormones regulating plant growth. wikipedia.org For example, certain AHLs have been shown to activate auxin-responsive genes while simultaneously down-regulating genes related to cytokinin. wikipedia.org This shift in the auxin-to-cytokinin ratio can promote root growth and development, enhancing nodulation in legumes. wikipedia.org

Different AHLs can elicit distinct responses, often dependent on the length of their acyl chain. Short- and medium-chain AHLs have been observed to promote primary root elongation and modify root architecture. nih.gov In contrast, long-chain AHLs can prime the plant's defense responses. nih.gov For instance, N-hexanoyl-L-homoserine lactone (a short-chain AHL) and N-3-oxo-decanoyl-L-homoserine lactone (a medium-chain AHL) have been shown to promote plant growth by affecting root development. nih.gov The signaling cascade initiated by AHLs in plants can involve messengers like cytosolic free Ca2+, reactive oxygen species (ROS), and mitogen-activated protein kinases (MAPKs). medchemexpress.com Furthermore, the plant's defense priming by AHLs is often regulated through the salicylic acid signaling pathway. nih.gov

The table below summarizes the effects of different AHLs on plant hormonal signaling and development.

AHL Compound	Plant Species	Observed Effect
N-butanoyl homoserine lactone, N-hexanoyl homoserine lactone	General	Enhance root growth by modifying hormonal levels. mdpi.com
General AHLs	Legumes (Pisum sativum)	Activate auxin-responsive genes, down-regulate cytokinin-related genes, enhance nodulation. wikipedia.org
N-hexanoyl-L-homoserine lactone (C6-HSL)	Cucumber	Promoted primary root elongation. nih.gov
N-3-oxo-decanoyl-L-homoserine lactone (oxo-C10-HSL)	Cucumber	Modified root architecture. nih.gov
N-decanoyl-L-homoserine lactone (C10-HSL)	Arabidopsis	Inhibits primary root growth, promotes lateral root formation, increases cytosolic Ca2+ and ROS. medchemexpress.com
N-3-oxo-tetradecanoyl-L-homoserine lactone (oxo-C14-HSL)	Cucumber	Primes defense responses via the salicylic acid pathway. nih.gov

Eukaryotic Mimics and Interference with AHL Signaling

Eukaryotes have evolved sophisticated mechanisms to perceive and interfere with bacterial quorum sensing, a phenomenon known as inter-kingdom signaling or signal interference. jci.orgnih.gov This interference can involve the production of molecules that mimic bacterial AHLs or compounds that antagonize their function, thereby disrupting bacterial communication and coordinated behavior. nih.govoup.com

Plants, in particular, can produce and secrete substances that interact with bacterial AHL signaling systems. jci.org For example, exudates from pea (Pisum sativum) seedlings have been found to contain compounds that can either stimulate or inhibit bacterial phenotypes regulated by AHLs. jci.orgnih.gov These unidentified molecules are often referred to as AHL mimics because they can activate bacterial LuxR-type receptors. nih.govapsnet.org The ability of plants to both activate and interfere with bacterial quorum sensing suggests a complex, co-evolved relationship where the plant can manipulate the behavior of its associated microbial communities. apsnet.org

One of the best-characterized examples of eukaryotic interference comes from the marine red alga Delisea pulchra. jci.org This alga produces a class of halogenated furanones that are structurally similar to the homoserine lactone ring of AHLs. oup.comapsnet.org These furanones act as competitive inhibitors, binding to the LuxR-type receptors and displacing the native AHL molecules. jci.org This interference effectively blocks AHL-mediated gene expression, which serves as a chemical defense mechanism for the alga, preventing the formation of bacterial biofilms on its surface. jci.orgapsnet.org

Beyond plants and algae, evidence suggests that even mammalian cells can interfere with AHL signaling, for instance, by enzymatically degrading specific AHL molecules. apsnet.org This broad capacity for eukaryotic interference highlights the evolutionary pressure to control and respond to bacterial colonization and behavior. nih.gov

Ahl Degradation and Quorum Quenching Strategies

Enzymatic Degradation of AHLs

A primary strategy for disrupting AHL signaling is through enzymatic degradation. ptbioch.edu.pl Various enzymes, broadly termed quorum quenching (QQ) enzymes, have been identified that can inactivate AHLs by targeting different parts of the molecule. frontiersin.orgmdpi.com These enzymes are produced by a wide range of organisms, including bacteria and archaea. nih.govnih.gov The two most extensively studied classes of AHL-degrading enzymes are AHL lactonases and AHL acylases. ptbioch.edu.plfrontiersin.orgfrontierspartnerships.org

AHL Lactonases: Hydrolysis of the Homoserine Lactone Ring

AHL lactonases (EC 3.1.1.81) are a class of enzymes that inactivate AHLs by hydrolyzing the ester bond within the homoserine lactone ring. scirp.orgpnas.orgwikipedia.org This action opens the ring to form the corresponding N-acyl-L-homoserine, which is biologically inactive and cannot bind to its target transcriptional regulator. scirp.orgwikipedia.orgplos.org

The hydrolysis reaction catalyzed by AHL lactonases is notably reversible. scirp.orgijcmas.com The ring-opened product, N-acyl-L-homoserine, can spontaneously re-lactonize back into the active AHL form in acidic conditions, typically at a pH below 2.0. scirp.orgfrontiersin.org This pH-dependent reversibility is a key characteristic used to identify AHL lactonase activity. scirp.org

AHL lactonases are widespread and have been identified in various bacterial genera, including Bacillus, Agrobacterium, Rhodococcus, and Pseudomonas. mdpi.comwikipedia.org Many of these enzymes, such as the well-characterized AiiA from Bacillus species, are metalloenzymes belonging to the metallo-β-lactamase (MBL) superfamily. scirp.orgpnas.orgasm.org They typically require one or two zinc ions in their active site for catalytic activity. pnas.orgwikipedia.org

Enzyme	Source Organism	Key Characteristics
AiiA	Bacillus sp.	Belongs to the metallo-β-lactamase superfamily; its activity is a well-studied example of AHL lactonases. scirp.orgasm.org
AttM, AiiB	Agrobacterium tumefaciens	Involved in modulating the concentration of the pathogen's own AHL signals. wikipedia.org
AhlX	Salinicola salaria	Exhibits high stability at various temperatures and high salt tolerance. mdpi.com
AdeH	Lysinibacillus sp.	Belongs to the metallo-β-lactamase superfamily and contains the conserved "HXHXDH" motif typical of AHL lactonases. plos.org
AidH	Ochrobactrum sp.	A member of the alpha/beta-hydrolase fold family. nih.gov

AHL Acylases: Hydrolysis of the Amide Bond

AHL acylases (also known as AHL amidases) represent another major class of QQ enzymes. frontiersin.orgfrontierspartnerships.org These enzymes inactivate AHLs by hydrolyzing the amide bond that links the acyl side chain to the homoserine lactone ring. frontiersin.orgjmb.or.kr This cleavage results in the formation of a free fatty acid and a homoserine lactone moiety. mdpi.comfrontierspartnerships.org Unlike the reversible reaction of lactonases, the action of AHL acylases is considered irreversible. wikipedia.orgresearchgate.net

The degradation products are often utilized by the producing organism as sources of carbon and nitrogen. frontierspartnerships.org The first AHL acylase activity was observed in Variovorax paradoxus, which could use AHLs as a sole source of energy and nitrogen. frontiersin.orgfrontierspartnerships.org Many AHL acylases belong to the N-terminal nucleophile (Ntn) hydrolase superfamily. frontiersin.orgbiorxiv.org Their catalytic mechanism involves a nucleophilic attack on the carbonyl carbon of the amide bond, often initiated by a serine, cysteine, or threonine residue at the N-terminus of the enzyme. frontiersin.orgnih.gov

AHL acylases have been identified in a variety of bacteria, including Ralstonia, Pseudomonas, Streptomyces, and Shewanella. mdpi.comroyalsocietypublishing.org

Enzyme	Source Organism	Key Characteristics
AiiD	Ralstonia sp. XJ12B	An Ntn-hydrolase that shows a preference for degrading long-chain AHLs. frontiersin.orgroyalsocietypublishing.org
PvdQ	Pseudomonas aeruginosa	An Ntn-hydrolase involved in the bacterium's own signaling system. frontiersin.orgroyalsocietypublishing.org
AhlM	Streptomyces sp.	A secreted AHL acylase that can also degrade penicillin G, suggesting low substrate specificity. frontierspartnerships.orgroyalsocietypublishing.org
AiiC	Anabaena sp.	An AHL acylase found in cyanobacteria. frontierspartnerships.org

Other AHL Modifying Enzymes (e.g., AHL Oxidases, Reductases, Deaminases)

Beyond lactonases and acylases, other enzymes can modify AHLs to disrupt signaling. These enzymes typically alter the acyl side chain rather than cleaving the core structure. frontiersin.orgscirp.org

AHL Oxidoreductases : This group includes both oxidases and reductases that modify the acyl chain. jmb.or.krscielo.br

Reductases can convert a 3-oxo group on the acyl chain to a 3-hydroxy group. nih.govjmb.or.kr This modification alters the signal molecule's structure, which can prevent it from binding effectively to its cognate receptor. nih.gov

Oxidases , such as cytochrome P450 monooxygenases, can also modify the acyl chain, interfering with signal recognition. jmb.or.krwikipedia.org

AHL Deaminases : The chemical structure of AHLs suggests that deaminases could potentially cleave the molecule. frontierspartnerships.orgresearchgate.net This would involve removing the amino group from the homoserine lactone ring. However, while this mechanism is theoretically possible, specific enzymes that exclusively perform this function on AHLs are not as well-characterized as lactonases and acylases. mdpi.comfrontierspartnerships.orgresearchgate.net L-amino acid deaminases (LAAD) are known to catalyze the deamination of L-amino acids, but their specific role in AHL degradation as a primary function is less established. d-nb.infoexpasy.org

Non-Enzymatic Degradation Mechanisms

AHLs can also be degraded through non-enzymatic processes, primarily through pH-dependent hydrolysis of the lactone ring, a process known as lactonolysis. frontiersin.orgnih.gov The stability of the homoserine lactone ring is highly dependent on pH. pjoes.comresearchgate.net In alkaline conditions (pH > 7), the lactone ring is susceptible to hydrolysis, which opens the ring and inactivates the signal molecule. frontiersin.orgfrontiersin.org This reaction is chemically similar to the one catalyzed by AHL lactonases. scirp.org

This degradation is also influenced by other environmental factors:

Temperature : Increased temperatures accelerate the rate of pH-dependent hydrolysis. frontiersin.orgfrontiersin.org

Acyl Chain Length : The susceptibility of the lactone ring to hydrolysis is dependent on the length of the acyl side chain. nih.govpjoes.com Short-chain AHLs tend to degrade more quickly than long-chain AHLs in aqueous environments. nih.govfrontiersin.org

Because of these factors, AHLs, particularly those with short acyl chains, are considered to be relatively short-lived signals in environments with a pH above neutral. frontiersin.org

Quorum Quenching (QQ) as a Control Strategy

Quorum quenching (QQ) refers to any process that interferes with and disrupts quorum sensing. nih.govfrontiersin.org By targeting the AHL signaling molecules, QQ strategies effectively silence bacterial communication. researchgate.netplos.org This approach is seen as a promising alternative to traditional antibiotics for controlling bacterial infections and other processes regulated by QS, such as biofilm formation. nih.govmedwinpublishers.comscielo.br

Prevention of Bacterial Communication

The fundamental goal of quorum quenching is to prevent bacterial communication by reducing the concentration of active signal molecules below the threshold required for gene activation. nih.govwikipedia.org Enzymatic degradation of AHLs by lactonases or acylases is a primary mechanism for achieving this. scirp.orgjmb.or.kr By breaking down the AHL signals, these enzymes prevent the coordinated expression of genes that are often responsible for virulence, pathogenicity, and biofilm formation. nih.govscirp.orgplos.org This disruption of communication "disarms" the bacteria rather than killing them, which may reduce the selective pressure that leads to antibiotic resistance. medwinpublishers.com

Influencing Gene Expression

Quorum quenching mechanisms directly influence the expression of genes regulated by AHLs. By interrupting the signaling pathway, these strategies prevent the activation of transcriptional regulators, thereby downregulating the expression of genes associated with virulence, biofilm formation, and other collective bacterial behaviors. nih.govtandfonline.comnih.gov The primary methods for influencing gene expression include enzymatic degradation of AHLs, inhibition of AHL synthesis, and blockade of AHL receptors.

Enzymatic Degradation: The most studied QQ strategy involves enzymes that degrade AHL molecules, rendering them inactive. oup.com These enzymes fall into three main categories:

AHL Lactonases: These enzymes, such as AiiA from Bacillus species and SsoPox from Sulfolobus solfataricus, hydrolyze the ester bond in the homoserine lactone ring. frontiersin.orgjmb.or.krnih.gov This ring-opening inactivates the signal molecule, preventing it from binding to its cognate LuxR-type receptor. mdpi.comscirp.org Consequently, the expression of target genes is not initiated.

AHL Acylases: Enzymes like PvdQ from Pseudomonas aeruginosa and AhlM from Streptomyces sp. cleave the amide bond linking the acyl side chain to the homoserine lactone ring. frontierspartnerships.orgnih.gov This action produces a free fatty acid and a homoserine lactone moiety, neither of which can activate the QS-regulated genetic cascade. mdpi.comfrontierspartnerships.org

AHL Oxidoreductases: This class of enzymes modifies the AHL molecule, for example, by reducing a carbonyl group to a hydroxyl group, which alters the signal's activity. mdpi.com

Inhibition of Signal Synthesis and Reception: Beyond enzymatic degradation, gene expression can be influenced by compounds that interfere with the synthesis of AHLs or block their receptors.

Synthesis Inhibition: Analogs of S-adenosylmethionine (SAM), a key substrate for AHL synthesis, can act as potent inhibitors of AHL synthase enzymes like RhlI. nih.gov Plant-derived compounds such as eugenol (B1671780) have also been shown to downregulate the expression of synthase genes like lasI and rhlI in P. aeruginosa, leading to reduced production of their corresponding AHL signals. mdpi.com

Receptor Blockade: Some molecules, known as competitive inhibitors, structurally resemble AHLs and can bind to the LuxR-type receptors without activating them. This prevents the native AHL from binding and initiating gene transcription. tandfonline.com Halogenated furanones produced by the marine alga Delisea pulchra are classic examples; they displace AHLs from the LuxR receptor, thereby inhibiting gene expression. dovepress.com Similarly, flavonoids like quercetin (B1663063) have been shown to bind to the LasR receptor of P. aeruginosa, preventing its activation. mdpi.com A novel phenolic derivative, GM-50, was also found to interact with the RhlR receptor, inhibiting the expression of AHL-regulated genes. frontiersin.org

The table below summarizes research findings on how various quorum quenching agents affect gene expression and the production of virulence factors in Pseudomonas aeruginosa.

Quenching Agent	Organism/Source	Mechanism of Action	Target Genes/Pathways Affected	Effect on Virulence Factors
Furanone C-30	Delisea pulchra (marine alga)	Competitively inhibits AHL binding to LuxR-type receptors.	Represses expression of 93 quorum sensing–controlled genes, including las and rhl systems and genes for PQS synthesis (phnAB, pqsH). nih.gov	Decreases secretion of exoprotease and production of pyoverdin. dovepress.com
Eugenol	Clove Oil	Downregulates the expression of AHL synthase genes.	Downregulates lasI and rhlI gene expression. mdpi.com	Reduces production of 3-oxo-C12-HSL and C4-HSL signals, leading to decreased virulence. mdpi.com
AidC Lactonase	Chryseobacterium sp.	Enzymatically degrades AHL signals by hydrolyzing the lactone ring.	Interferes with las and rhl signaling pathways.	Decreases production of protease, elastase, and pyocyanin. oup.com
Acylase (from P. aeruginosa)	Pseudomonas aeruginosa PAO1	Enzymatically degrades long-chain AHLs by cleaving the amide bond.	Inhibits accumulation of 3-oxo-C12-HSL.	Reduces production of elastase, pyocyanin, and the Pseudomonas Quinolone Signal (PQS). nih.gov
GM-50	Phenolic Derivative (synthetic)	Inhibits AHL-dependent signaling, likely by interacting with the RhlR receptor.	Inhibits expression of AHL-regulated genes.	Reduces production of rhamnolipids, pyocyanin, and elastase; reduces swarming motility. frontiersin.org

Biotechnological Applications of Quorum Quenching

The ability to disrupt AHL signaling has significant biotechnological applications across various fields, including medicine, agriculture, and environmental engineering. frontierspartnerships.orgrhhz.netfrontiersin.org By neutralizing bacterial virulence and inhibiting biofilm formation, quorum quenching offers innovative solutions for controlling detrimental bacterial activities. nih.govnih.gov

Medical and Health Applications: In the medical field, QQ is a promising anti-virulence strategy to combat pathogenic bacteria, particularly those resistant to conventional antibiotics. dovepress.comrhhz.net Enzymes that degrade AHLs have been shown to reduce the production of virulence factors and biofilm formation in opportunistic pathogens like Pseudomonas aeruginosa. nih.govnih.gov For instance, the AHL acylase PvdQ has been engineered to target the signals of Burkholderia cenocepacia, reducing its virulence in infection models. nih.gov A key application is the coating of medical devices, such as urinary catheters, with QQ enzymes like acylase to prevent biofilm formation, a major source of hospital-acquired infections. portlandpress.com

Agricultural Biocontrol: Quorum quenching provides an eco-friendly alternative to chemical pesticides for managing plant diseases. rhhz.net Many plant pathogens, such as Pectobacterium carotovorum (formerly Erwinia carotovora), use AHL signaling to regulate the production of enzymes that cause soft rot in crops like potatoes and cabbage. nih.govasm.org The introduction of bacteria that produce AHL-degrading enzymes, such as Bacillus spp., or the direct application of QQ enzymes like AiiA and AiiM, can protect plants by attenuating pathogen virulence. asm.org Transgenic plants engineered to express AHL lactonase have demonstrated enhanced resistance to infection. asm.org

Aquaculture: Bacterial diseases are a major cause of mortality in aquaculture, leading to significant economic losses. rsc.org QQ offers a sustainable method for disease control. frontiersin.org The oral administration of thermostable AHL lactonases, such as AiiAAI96 from a Bacillus strain, added to fish feed has been shown to significantly protect zebrafish against infection by Aeromonas hydrophila. asm.org Similarly, using QQ bacteria like Bacillus velezensis or their enzymes can inhibit the virulence of pathogens such as Vibrio parahaemolyticus, which affects shrimp farming. frontiersin.org

Control of Biofouling: Biofouling, the accumulation of microorganisms on surfaces, is a major operational issue in industrial systems, especially membrane bioreactors (MBRs) used for wastewater treatment. acs.orge3s-conferences.org Biofilm formation on membranes reduces their efficiency and increases energy costs. tongji.edu.cneeer.org Quorum quenching has emerged as a novel anti-fouling strategy. The use of QQ enzymes, such as acylase, can disrupt the QS systems that regulate the production of extracellular polymeric substances (EPS), which are key components of the biofilm matrix. tongji.edu.cn This leads to a reduction in biofouling and improves the performance and lifespan of the membranes. portlandpress.comtongji.edu.cn

Food Preservation: Quorum sensing is also involved in the spoilage of food products by bacteria. The application of QQ enzymes presents a potential strategy to enhance food safety and extend shelf life. For example, the QQ enzyme PF-1240, an AHL acylase, has been shown to inhibit the spoilage phenotypes of Hafnia alvei, a bacterium associated with the spoilage of aquatic products, by reducing biofilm formation and the production of degradative enzymes. mdpi.com

The table below provides an overview of various biotechnological applications of quorum quenching targeting AHL signaling.

Application Area	QQ Agent/Organism	Target Pathogen/Problem	Outcome
Agriculture	Bacillus sp. 240B1 (expressing AiiA lactonase)	Pectobacterium carotovorum	Attenuated soft rot symptoms on crops like potatoes. asm.org
Agriculture	Microbacterium testaceum (expressing AiiM lactonase)	Pectobacterium carotovorum	Reduced pectinase (B1165727) activity and attenuated soft rot on potato slices. asm.org
Aquaculture	Thermostable AHL Lactonase (AiiAAI96)	Aeromonas hydrophila	Oral administration in feed significantly attenuated infection in zebrafish. asm.org
Aquaculture	Bacillus velezensis DH82	Vibrio parahaemolyticus	Inhibited biofilm formation and virulence gene expression, protecting shrimp. frontiersin.org
Biofouling Control	Acylase (immobilized)	Biofilm in Membrane Bioreactors (MBRs)	Reduced biofouling, decreased production of EPS and SMP, and successfully mitigated membrane fouling. tongji.edu.cn
Biofouling Control	Rhodococcus sp. BH4 (entrapped in beads)	Biofilm in Membrane Bioreactors (MBRs)	Inhibited biofouling by forcing low EPS production, resulting in a loose biofilm that was easily detached.
Medical	Engineered PvdQ Acylase	Burkholderia cenocepacia	Reduced virulence and decreased mortality in a Galleria mellonella infection model. nih.gov
Food Safety	PF-1240 Acylase	Hafnia alvei (food spoilage bacterium)	Significantly reduced biofilm formation and the production of proteases and lipases. mdpi.com

Advanced Methodologies for Acetyl L Homoserine Lactone Research

Detection and Quantification of AHLs

Accurate detection and quantification of AHLs are fundamental to understanding their biological roles. A variety of methods, each with its own advantages and limitations, have been developed for this purpose.

Whole-Cell Bacterial Biosensors

Whole-cell bacterial biosensors are genetically engineered microorganisms that produce a measurable signal in response to the presence of specific AHLs. exlibrisgroup.com These biosensors typically lack their own AHL synthase (luxI homologue) but possess a functional AHL receptor (luxR homologue) linked to a reporter gene. pnas.org When the cognate AHL binds to the LuxR-type receptor, it activates the transcription of the reporter gene, resulting in a detectable output such as light, color, or fluorescence. acs.org

Commonly used bacterial biosensors are derived from various species, including Agrobacterium tumefaciens, Chromobacterium violaceum, Vibrio fischeri, and Pseudomonas putida. exlibrisgroup.comrsc.orgbiorxiv.orgaging-us.com For instance, A. tumefaciens biosensors are known for their broad detection range and high sensitivity, capable of detecting a wide variety of AHLs at low concentrations. exlibrisgroup.comnih.gov C. violaceum biosensors, such as the CV026 strain, are frequently used for the detection of short to medium chain AHLs (C4 to C8) and produce a purple pigment, violacein (B1683560), as a response. rsc.orgpeerj.com Vibrio fischeri-based biosensors are foundational to quorum sensing research and are often used to detect its native 3-oxo-C6-HSL. researchgate.net Pseudomonas putida biosensors have also been developed for the detection of long-chain AHLs. aging-us.comresearchgate.net

The choice of reporter gene is crucial for the biosensor's application. Commonly used reporters include the lacZ gene (producing β-galactosidase), the luxCDABE operon (producing bioluminescence), and green fluorescent protein (gfp). acs.org The versatility of these biosensors allows for their use in various screening assays, including thin-layer chromatography (TLC) overlays to separate and identify different AHLs from a mixture. biorxiv.org

Table 1: Examples of Whole-Cell Bacterial Biosensors for AHL Detection

Biosensor Strain	Reporter System	Detected AHLs	Reference
Agrobacterium tumefaciens NT1(pZLR4)	traG::lacZ	Broad range of AHLs, high sensitivity	exlibrisgroup.com
Chromobacterium violaceum CV026	Violacein production	Short to medium chain AHLs (C4-C8)	rsc.orgpeerj.com
Vibrio fischeri (e.g., in E. coli)	luxCDABE	3-oxo-C6-HSL and related AHLs	researchgate.net
Pseudomonas putida F117(pRK-C12)	gfp	Long-chain AHLs	aging-us.com

Chromatography-Mass Spectrometry (GC-MS, LC-MS/MS)

Chromatography coupled with mass spectrometry offers a powerful and highly specific approach for the identification and quantification of AHLs. These methods provide detailed structural information, allowing for the unambiguous identification of known and even novel AHLs.

Gas Chromatography-Mass Spectrometry (GC-MS) can be used for the direct analysis of AHLs without the need for derivatization. researchgate.netdoaj.org Electron ionization (EI) of AHLs in the mass spectrometer results in a characteristic fragmentation pattern, with a prominent ion at m/z 143 corresponding to the lactone ring, which is useful for selected ion monitoring (SIM) for enhanced sensitivity and specificity. researchgate.netdoaj.orgnih.gov GC-MS has been successfully applied to identify AHLs in bacterial extracts and complex samples like sputum. nih.gov

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a particularly sensitive and versatile technique for AHL analysis. pnas.orgnih.gov Reversed-phase liquid chromatography is typically used to separate AHLs based on the polarity conferred by their acyl chain length and modifications. plos.org The subsequent tandem mass spectrometry (MS/MS) analysis provides structural confirmation. A common approach involves precursor ion scanning for the characteristic m/z 102 fragment, which corresponds to the protonated homoserine lactone ring, a hallmark of all AHLs. exlibrisgroup.com This allows for the selective detection of AHLs within a complex mixture. High-resolution mass spectrometry further enhances the accuracy of mass measurements, aiding in the identification of novel AHLs. rsc.org LC-MS/MS methods have been developed for the simultaneous detection and quantification of a wide range of AHLs with detection limits often in the low nanomolar range. pnas.orgpreprints.org

Table 2: Comparison of GC-MS and LC-MS/MS for AHL Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile compounds followed by ionization and mass analysis.	Separation of compounds in liquid phase followed by ionization and tandem mass analysis.
Sample Volatility	Requires analytes to be volatile or rendered volatile through derivatization.	Suitable for non-volatile and thermally labile molecules like AHLs.
Derivatization	Can be performed directly without derivatization. researchgate.netdoaj.org	Generally not required.
Sensitivity	Generally good, can be enhanced with SIM.	Very high, often reaching nanomolar or lower detection limits. pnas.org
Specificity	High, based on retention time and mass spectrum.	Very high, enhanced by MS/MS fragmentation patterns.
Identification	Based on characteristic fragment ions (e.g., m/z 143). researchgate.net	Based on precursor ion scanning (e.g., for m/z 102) and product ion spectra. exlibrisgroup.com
Application	Identification and quantification of known AHLs.	Identification of known and novel AHLs, and quantification in complex matrices. pnas.orgrsc.org

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a fundamental technique for the separation and purification of AHLs from complex mixtures, such as bacterial culture supernatants. nih.gov Reversed-phase HPLC, using a C18 column, is the most common method for separating AHLs. plos.org The separation is based on the differential partitioning of the AHL molecules between the nonpolar stationary phase (C18) and the polar mobile phase (typically a mixture of water and an organic solvent like methanol (B129727) or acetonitrile). AHLs with longer, more hydrophobic acyl chains are retained longer on the column than those with shorter, more polar chains.

While HPLC is primarily a separation technique, it can be coupled with various detectors for quantification. UV detectors can be used, although the sensitivity for AHLs, which lack a strong chromophore, can be limited. nih.gov More commonly, HPLC is coupled with mass spectrometry (LC-MS) for highly sensitive and specific detection and quantification, as described in the previous section. nih.gov HPLC is also instrumental in purifying AHLs for subsequent structural elucidation by techniques like Nuclear Magnetic Resonance (NMR) spectroscopy or for use in biological assays. scispace.com

Electrochemical Sensors

Electrochemical sensors represent an emerging and promising technology for the rapid and sensitive detection of AHLs. These sensors are based on the principle of converting the binding event of an AHL molecule to a recognition element into a measurable electrical signal.

Several types of electrochemical sensors have been explored for AHL detection. One approach involves the use of aptamers, which are short, single-stranded DNA or RNA molecules that can bind to specific targets with high affinity and specificity. An electrochemical aptasensor for the detection of 3-oxo-C12-HSL has been developed, offering a label-free detection method. jmb.or.kr Another strategy employs molecularly imprinted polymers (MIPs) as synthetic recognition elements. An electrochemical sensor based on magnetic MIPs has been described for the detection of AHLs in bacterial supernatant samples. jmb.or.kr Furthermore, modified electrodes, for instance, using metallophthalocyanines, have been designed to facilitate the electrochemical detection of AHLs, showing potential for applications in clinical diagnosis and food analysis. biologyforlife.com These electrochemical methods offer advantages such as high sensitivity, rapid response times, and the potential for miniaturization and portability.

Genetic Manipulation and Mutagenesis for AHL Studies

Genetic manipulation and mutagenesis are indispensable tools for elucidating the function of genes involved in AHL synthesis and response. By creating specific mutations, researchers can investigate the roles of individual genes and even specific amino acid residues in the quorum sensing process.

The most common approach is the creation of knockout mutants, where a specific gene is inactivated or deleted. biologyforlife.com Knockout mutants of luxI homologues, the genes encoding AHL synthases, are unable to produce their cognate AHLs. researchgate.net This allows researchers to study the phenotypes that are regulated by that specific AHL, as these traits will be absent in the mutant but can often be restored by the addition of the exogenous AHL. Similarly, knockout mutants of luxR homologues, which encode the AHL receptors, are unable to respond to the corresponding AHL, leading to the downregulation of target genes. nih.govfrontiersin.org Studies on luxI and luxR knockout mutants have been crucial in identifying the diverse physiological processes controlled by quorum sensing, including virulence factor production, biofilm formation, and secondary metabolite synthesis. researchgate.netfrontiersin.org

Site-directed mutagenesis is a more refined technique that allows for the introduction of specific changes in the DNA sequence, leading to specific amino acid substitutions in the encoded protein. This method has been instrumental in studying the structure-function relationships of LuxI and LuxR proteins. For example, site-directed mutagenesis of the LuxR-type transcriptional regulator TraR from Agrobacterium tumefaciens has been used to identify key amino acid residues that determine its specificity for different AHL molecules. researchgate.net By altering these residues, researchers have been able to change the autoinducer specificity of the protein. researchgate.net Similarly, mutagenesis studies on AHL synthases have provided insights into the residues that determine the length and modification of the acyl side chain of the produced AHL. frontiersin.org

Table 3: Applications of Genetic Manipulation in AHL Research

Genetic Technique	Target Gene(s)	Purpose	Key Findings	Reference(s)
Gene Knockout	luxI homologues (AHL synthases)	To abolish AHL production and study resulting phenotypic changes.	Revealed the role of AHLs in regulating virulence, biofilm formation, and symbiosis.	researchgate.netfrontiersin.org
Gene Knockout	luxR homologues (AHL receptors)	To prevent response to AHLs and identify downstream regulated genes.	Confirmed the role of LuxR proteins as transcriptional regulators in QS pathways.	nih.govfrontiersin.org
Site-Directed Mutagenesis	luxR homologues	To alter amino acid residues and investigate their role in AHL binding and specificity.	Identified key residues responsible for autoinducer specificity and activation.	researchgate.net
Site-Directed Mutagenesis	luxI homologues	To modify amino acid residues and study their impact on the type of AHL produced.	Elucidated the molecular basis for the synthesis of specific AHL structures.	frontiersin.org
Deletion Mutagenesis	luxI homologues	To create a non-functional synthase to inhibit quorum sensing at an enzymatic level.	Demonstrated that deletion of the active site significantly reduces substrate affinity and reaction rate.	plos.orgnih.gov

Transcriptional and Proteomic Analyses in Response to AHLs

Transcriptional and proteomic analyses provide a global view of the cellular response to AHLs, allowing for the identification of entire networks of genes and proteins regulated by quorum sensing.

Transcriptomics, particularly through the use of RNA sequencing (RNA-seq), enables the comprehensive analysis of the complete set of RNA transcripts (the transcriptome) in a cell under specific conditions. By comparing the transcriptomes of wild-type bacteria with those of quorum sensing mutants (e.g., luxI or luxR knockouts), or by analyzing the transcriptomic changes in bacteria upon exposure to exogenous AHLs, researchers can identify genes that are either activated or repressed by quorum sensing. jmb.or.kr RNA-seq analyses have revealed that AHL-mediated quorum sensing regulates a vast number of genes involved in diverse processes such as motility, toxin production, and metabolism. jmb.or.kr These studies have been conducted in various bacteria, including plant pathogens like Burkholderia gladioli, providing insights into their virulence mechanisms. jmb.or.kr

Proteomics focuses on the large-scale study of proteins, particularly their structures and functions. Two-dimensional gel electrophoresis (2-DE) followed by mass spectrometry is a classic proteomic approach used to identify proteins that are differentially expressed in response to AHLs. acs.org This method separates proteins based on their isoelectric point and molecular weight, and the abundance of individual protein spots can be compared between different conditions. Proteins of interest are then excised from the gel and identified by mass spectrometry. More advanced, gel-free proteomic techniques, such as those based on liquid chromatography-tandem mass spectrometry (LC-MS/MS), offer higher throughput and sensitivity. Proteomic analyses have been instrumental in identifying QS-dependent proteins in various bacteria, including Burkholderia glumae and Vibrio harveyi. acs.orgrsc.org These studies have uncovered that quorum sensing regulates the expression of a wide array of proteins, including enzymes, structural proteins, and secretion systems, providing a deeper understanding of the physiological consequences of bacterial communication. pnas.orgacs.org

Structural and Conformational Studies of AHLs and Receptors

The elucidation of the three-dimensional structures of N-acyl-homoserine lactones (AHLs) and their cognate receptor proteins is fundamental to understanding the molecular basis of quorum sensing. Methodologies such as X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy have been instrumental in providing detailed insights into the conformational properties of these signaling molecules and their interactions with receptor binding pockets.

A significant finding from these studies is the notable difference in the conformation of AHLs when they are in a free, unbound state compared to when they are bound to their receptors. acs.orgacs.org Research has revealed that in the unbound state, the conformation of AHLs is significantly influenced by an n→π* interaction, where the p-type lone pair of the N-acyl oxygen atom overlaps with the π* orbital of the lactone carbonyl group. acs.orgraineslab.com This interaction biases the conformation of the free AHL away from the one required for receptor binding. acs.orgraineslab.com For the AHL to bind to its receptor, it must undergo a conformational reorganization. acs.orgacs.org

Once bound, the AHL's conformation is stabilized by specific interactions within the receptor's binding site, most notably through hydrogen bonds. acs.org A conserved tyrosine residue in many LuxR-type receptors, for instance, forms a crucial hydrogen bond with the amide oxygen of the bound AHL. acs.orgraineslab.com This interaction effectively competes with and overcomes the n→π* interaction present in the free ligand. raineslab.com

The specificity of AHL-receptor interactions is largely determined by the length and substitutions of the acyl chain. nih.govnih.gov While the homoserine lactone ring binding is relatively conserved, the pocket accommodating the acyl chain varies among different AHL receptors, allowing for the specific recognition of different AHL molecules. nih.govresearchgate.net

X-ray Crystallography of AHL-Receptor Complexes

X-ray crystallography has been a pivotal technique in visualizing the atomic-level details of AHLs bound to their receptor proteins. These studies have provided a static yet high-resolution picture of the binding modes and the critical amino acid residues involved in ligand recognition and stabilization. The Protein Data Bank (PDB) contains a number of structures of LuxR-type receptors complexed with their cognate AHLs, revealing a highly conserved binding pocket for the homoserine lactone moiety and a more variable region for the acyl chain. acs.org

Crystallographic Data of Selected AHL-Receptor Complexes

Receptor	Organism	Bound AHL	PDB ID
QscR	Pseudomonas aeruginosa	N-3-oxo-dodecanoyl-L-homoserine lactone	3SZT
LasR	Pseudomonas aeruginosa	N-3-oxo-dodecanoyl-L-homoserine lactone	2UV0
TraR	Agrobacterium tumefaciens	N-3-oxo-octanoyl-L-homoserine lactone	1L3L
CviR	Chromobacterium violaceum	N-hexanoyl-L-homoserine lactone	3QP5
SdiA	Escherichia coli	N-3-oxo-octanoyl-L-homoserine lactone	4Y15

NMR Spectroscopy in AHL Structural Analysis

NMR spectroscopy complements X-ray crystallography by providing information about the structure and dynamics of AHLs and their receptor complexes in solution, which can be more representative of the physiological state. nih.govconductscience.com NMR studies have been particularly useful in characterizing the conformational flexibility of AHLs. For instance, ¹H NMR studies of 3-oxo-N-acyl homoserine lactones have shown evidence of enol tautomers in solution and have indicated the presence of a stabilizing intramolecular hydrogen bond between the amide N-H and the 3-oxo group. researchgate.net

Furthermore, NMR techniques like transferred Nuclear Overhauser Effect (trNOE) can be used to study the conformation of a ligand when it is bound to a large protein, even in cases of fast exchange. nih.gov Isotope editing and filtering strategies are powerful tools for studying protein-ligand complexes. nih.gov By selectively labeling either the protein or the ligand with isotopes like ¹³C or ¹⁵N, it is possible to filter the NMR signals to observe only those from the molecule of interest or the interface of the complex. nih.gov These methods have been applied to delineate the interaction surfaces between AHLs and their receptors and to study the dynamic changes that occur upon binding. nih.gov

Conformational Differences of AHLs (Free vs. Bound)

AHL	State	Key Dihedral Angle (ϕ)	Primary Stabilizing Interaction
Generic AHL	Free (Unbound)	~50°	n→π* interaction
Generic AHL	Receptor-Bound	-100° to -160°	Hydrogen bonding with receptor residues

Ecological and Biotechnological Implications of Acetyl L Homoserine Lactone Research

AHLs in Microbial Ecology and Community Dynamics

AHL-mediated quorum sensing is a key factor in shaping the structure and function of microbial communities in various environments. wikipedia.orgnih.gov The production and detection of these signaling molecules influence bacterial interactions, biofilm formation, and nutrient cycling. wikipedia.orgfrontiersin.org The concentration and type of AHLs can vary, leading to dynamic shifts in microbial populations over time. For instance, in the formation of subtidal biofilms, the dominant AHLs were observed to change from short-chain to long-chain molecules as the biofilm developed. nih.gov

AHLs are not only involved in communication within a single bacterial species (intraspecies) but also between different species (interspecies). mbl.or.krkoreascience.kr While many Gram-negative bacteria produce and respond to AHLs, some Gram-positive bacteria and even some Gram-negative bacteria with incomplete AHL-quorum sensing systems can still detect these signals. mbl.or.krkoreascience.kr This "eavesdropping" allows them to respond to the presence and density of other bacterial populations in their vicinity. asm.org

This interspecies signaling can lead to both cooperative and competitive behaviors. For example, the presence of AHLs can influence the production of virulence factors, biofilm formation, and antibiotic resistance in mixed microbial communities. researchgate.net In some cases, one species' AHLs can inhibit the growth or virulence of another, while in other instances, it can lead to synergistic interactions that enhance the survival or pathogenicity of the community as a whole. researchgate.net The ability of different bacterial species to recognize and respond to a common pool of AHL signals is a critical factor in the structuring of complex microbial consortia. asm.org

Research has shown that different AHL molecules can have varying effects on the composition of a bacterial community. frontiersin.org For example, exposure to short-chain AHLs can lead to a decrease in the abundance of different bacterial taxa compared to exposure to longer-chain AHLs, indicating that individual AHLs can target specific subsets of a microbial community. frontiersin.org

AHL-mediated quorum sensing plays a significant role in the global nitrogen cycle, a fundamental biogeochemical process driven by microorganisms. researchgate.netnih.gov Many bacteria involved in key steps of the nitrogen cycle, such as nitrification and denitrification, utilize AHLs to regulate their activities. wikipedia.orgresearchgate.netiwaponline.com

Denitrification: This process involves the reduction of nitrate (B79036) to nitrogen gas. Some denitrifying bacteria, such as Pseudomonas aeruginosa and Paracoccus denitrificans, also employ AHL signaling. wikipedia.orgresearchgate.net The AHL molecules can regulate the expression of genes encoding enzymes involved in the denitrification pathway, such as nitrate reductase and nitrite (B80452) reductase. iwaponline.comresearchgate.net

Nitrogen Fixation: The symbiotic nitrogen-fixing bacterium Rhizobium leguminosarum produces at least six different AHLs. nih.gov Similarly, Sinorhizobium meliloti, which forms a nitrogen-fixing symbiosis with alfalfa, uses an AHL-mediated quorum sensing system. researchgate.netresearchgate.net AHL signaling has also been shown to inhibit nitrogen fixation in the cyanobacterium Anabaena sp. PCC7120 at a post-transcriptional level. oup.com

The influence of AHLs extends to the response of nitrogen-cycling microbial communities to environmental stressors. For instance, the addition of AHLs has been shown to mitigate the negative impact of the antibiotic florfenicol (B1672845) on nitrogen cycling in sediments by promoting microbial reproduction and influencing the abundance of key functional genes. nih.gov

The table below summarizes some of the bacteria involved in the nitrogen cycle and the AHLs they produce or respond to.

Bacterial Species	Role in Nitrogen Cycle	Associated AHLs	Reference(s)
Nitrosomonas europaea	Ammonia-Oxidizing Bacterium (AOB)	C6- to C14-AHLs	wikipedia.org
Nitrosospira multiformis	Ammonia-Oxidizing Bacterium (AOB)	C6- to C14-AHLs	wikipedia.org
Nitrobacter winogradskyi	Nitrite-Oxidizing Bacterium (NOB)	C8- or C10-AHLs	wikipedia.org
Pseudomonas aeruginosa	Denitrifying Bacterium	C4-HSL and 3-oxo-C12-HSL	wikipedia.orgersnet.org
Paracoccus denitrificans	Denitrifying Bacterium	C16-AHL	wikipedia.org
Rhizobium leguminosarum	Nitrogen-Fixing Symbiont	C6-HSL, (3-O)C6-HSL, C7-HSL, C8-HSL, (3-O)C8-HSL, (3-OH)C14:1-HSL	nih.gov
Sinorhizobium meliloti	Nitrogen-Fixing Symbiont	C16:1-AHL	researchgate.net

Interspecies Bacterial Interactions

Therapeutic and Agricultural Applications

The central role of AHLs in controlling bacterial virulence and other collective behaviors has made them an attractive target for the development of novel therapeutic and agricultural strategies. nih.govrsc.orgchemodex.com

Instead of directly killing bacteria like traditional antibiotics, anti-virulence therapies aim to disarm pathogens by interfering with their ability to cause disease. nih.gov Targeting AHL-mediated quorum sensing is a prominent anti-virulence strategy. nih.govresearchgate.net This can be achieved through several approaches:

Inhibition of AHL Synthesis: Preventing the production of AHL signal molecules is a key strategy. researchgate.net This can be accomplished by using analogs of the substrate S-adenosylmethionine (SAM) or by identifying inhibitors of the LuxI-family of AHL synthases. researchgate.netpnas.org

Degradation of AHLs (Quorum Quenching): Enzymes that can degrade AHL molecules, such as lactonases and acylases, can effectively disrupt quorum sensing. nih.govoup.com This approach, known as quorum quenching, can reduce the expression of virulence factors and biofilm formation. oup.com

Blocking AHL Receptors: Antagonists that compete with AHLs for binding to their cognate LuxR-type receptor proteins can prevent the activation of quorum sensing-regulated genes. rsc.orgmdpi.com

These anti-virulence strategies hold promise for combating bacterial infections, particularly those caused by antibiotic-resistant pathogens, by limiting their virulence without exerting selective pressure for resistance development. frontiersin.org

AHL-mediated quorum sensing is crucial for the virulence of many plant pathogens. nih.gov Therefore, disrupting this communication system presents a promising strategy for plant disease control. The application of quorum quenching enzymes, such as AiiA lactonase from Bacillus spp., has been shown to attenuate the virulence of plant pathogens like Erwinia carotovora. nih.gov

Furthermore, AHL-producing beneficial bacteria can be used to prime plant defenses against pathogens. nih.govoup.com When plants are colonized by these beneficial microbes, the AHLs they produce can induce a state of enhanced defensive capacity in the plant, a phenomenon known as priming. nih.gov This leads to a more robust and rapid defense response upon subsequent attack by a pathogen.

AHLs and the quorum sensing systems they regulate have been implicated in antibiotic resistance. nih.gov Consequently, interfering with AHL signaling can be used as a strategy to enhance the efficacy of existing antibiotics. nih.gov Quorum sensing inhibitors (QSIs) can act as antibiotic adjuvants, working synergistically with conventional antibiotics to combat bacterial infections. ersnet.orgnih.govmdpi.com

The combination of QSIs with antibiotics can have several beneficial effects:

Increased Susceptibility: By disrupting quorum sensing-controlled processes like biofilm formation, which can act as a physical barrier to antibiotics, QSIs can make bacteria more susceptible to the action of antibiotics. mdpi.com

Reduced Antibiotic Dosage: The synergistic effect of QSIs and antibiotics may allow for the use of lower doses of antibiotics, potentially reducing side effects and the development of resistance. mdpi.com

Restoration of Efficacy: In some cases, QSIs can restore the effectiveness of antibiotics against resistant strains. nih.gov

Research has shown that combining various QSIs, including those that target AHL signaling, with antibiotics like tobramycin, ciprofloxacin, and gentamicin (B1671437) can significantly enhance their antibacterial activity against pathogens such as Pseudomonas aeruginosa. mdpi.comasm.orgnih.gov For example, one study found that the quorum quenching enzyme MomL, an AHL lactonase, could weaken the antibiotic resistance of several Gram-negative bacteria when used in combination with kanamycin. nih.gov

The table below provides examples of compounds that interfere with AHL signaling and their potential application as antibiotic adjuvants.

Compound/Enzyme	Mechanism of Action	Target Pathogen(s)	Observed Synergistic Effect with Antibiotics	Reference(s)
MomL (AHL lactonase)	Degradation of AHLs	Gram-negative bacteria	Enhanced efficacy of kanamycin, cefazolin, and neomycin	nih.gov
14-alpha-lipoyl andrographolide (B1667393) (AL-1)	Inhibition of quorum sensing systems	Pseudomonas aeruginosa	Synergistic effects with azithromycin, ciprofloxacin, fosfomycin, streptomycin, and gentamicin	nih.gov
Zingerone	Modulation of biofilm formation	Pseudomonas aeruginosa	Increased eradication efficiency of ciprofloxacin	mdpi.com
Quercetin (B1663063)	Inhibition of biofilm formation	Pseudomonas aeruginosa	Synergistic inhibition of biofilm formation with amikacin (B45834) and tobramycin	mdpi.com
Rutin	Inhibition of bacterial adhesion and biofilm formation	Pseudomonas aeruginosa	Synergistic prevention of biofilm formation with gentamicin	mdpi.com

Q & A

Q. How can researchers detect and quantify acyl-homoserine lactones (AHLs) in bacterial cultures?

AHL detection typically involves liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) for high sensitivity and specificity. A validated protocol includes:

• Extracting AHLs from bacterial supernatants using ethyl acetate.
• Analyzing via UHPLC-MS/MS with reverse-phase columns.
• Processing data in MZmine2 and annotating via Feature-Based Molecular Networking (FBMN) on GNPS to identify known and novel AHLs without requiring analytical standards .
• Alternative methods include biosensor strains (e.g., Chromobacterium violaceum CV026) for rapid screening, though these lack quantification .

Q. What experimental controls are essential for studying AHL-mediated quorum sensing (QS)?

• Negative controls : Use AHL-deficient mutant strains or include AHL-degrading enzymes (e.g., AiiD acylase) to confirm QS dependency .
• Dose-response assays : Test synthetic AHL analogs (e.g., acetyl-L-homoserine lactone, C2-HSL) at varying concentrations (1 nM–10 µM) to establish threshold signaling levels .
• Temperature and growth phase controls : QS regulation can vary with temperature (e.g., Yersinia pestis exhibits metabolic QS at 30°C but not 37°C) and cell density .

Q. How does acyl chain length influence AHL activity in bacterial communication?

AHL signaling specificity is determined by acyl chain length and modifications (e.g., 3-oxo or 3-hydroxy groups). For example:

• Short-chain AHLs (C4–C8) bind LuxR-type receptors (e.g., LasR in Pseudomonas aeruginosa) to activate virulence genes .
• Long-chain AHLs (C12–C18) often antagonize short-chain signals, creating cross-regulation in multispecies biofilms .
• Structural analogs (e.g., this compound, C2-HSL) can act as competitive inhibitors in QS assays .

Advanced Research Questions

Q. How can researchers resolve contradictions in AHL functional data across bacterial species?

Conflicting results often arise from:

• Receptor promiscuity : LuxR homologs may bind multiple AHLs (e.g., Burkholderia spp. respond to C8–C14 chains). Use isothermal titration calorimetry (ITC) or X-ray crystallography to map binding affinities .
• Environmental context : Biofilm vs. planktonic conditions alter AHL thresholds. Combine transcriptomics (e.g., RNA-seq) with spatially resolved MS imaging to correlate AHL gradients with gene expression .
• Strain-specific synthase activity : Validate AHL production via in vitro synthase assays (e.g., using purified RhlI or LasI enzymes with acyl-ACP substrates) .